Ethyl thiamine bromide hydrobromide

Core Science & Biosynthesis

Structural Elucidation and Enzymatic Profiling of Ethyl Thiamine Bromide Hydrobromide: A Comprehensive Technical Guide

Executive Summary

As a Senior Application Scientist specializing in coenzyme analogs and structural biology, I frequently utilize modified vitamins to probe enzymatic mechanisms. Ethyl thiamine bromide hydrobromide (CAS: 6309-04-2) is a highly specialized structural analog of vitamin B1 (thiamine)[1]. By substituting the native C2'-methyl group on the pyrimidine ring with an ethyl group, this molecule becomes a potent molecular probe. It is extensively used to investigate the active-site dynamics of thiamine diphosphate (ThDP)-dependent enzymes[2] and to trap transient intermediates in complex radical cascade reactions during thiamin biosynthesis[3].

This whitepaper provides an authoritative guide on the molecular anatomy, rigorous NMR structural elucidation protocols, and the enzymatic activation pathways of ethyl thiamine bromide hydrobromide (ETBH).

Structural Anatomy & Chemical Causality

To effectively utilize ETBH in drug development or enzymology, one must first deconstruct its chemical architecture (Molecular Formula: C13​H20​N4​OS⋅2HBr ). The molecule consists of two primary heterocyclic rings connected by a methylene bridge, each serving a distinct mechanistic purpose:

• 2-Ethyl-4-aminopyrimidine Ring : The replacement of the native methyl group with an ethyl group at the C2' position increases the steric bulk and lipophilicity of the pyrimidine domain. This specific modification alters the hydrogen-bonding network required for the coenzyme to achieve its catalytically active "V-conformation" within enzyme pockets[4].

• Thiazolium Core : The positively charged thiazolium ring is the catalytic engine. The C2 proton of this ring is highly acidic ( pKa​≈17−18 ). Its deprotonation is the obligate first step in forming the reactive ylide intermediate that attacks substrate carbonyls.

• Hydroxyethyl Tail : This terminal functional group is biologically inert until it undergoes phosphorylation by intracellular kinases, converting the prodrug into its active diphosphate form[2].

NMR Spectroscopy: Structural Elucidation Protocol

Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for verifying the ethyl substitution and the integrity of the thiazolium core.

Causality in Solvent Selection

A common pitfall in thiamine NMR analysis is the use of Deuterium Oxide ( D2​O ). Because the C2 proton of the thiazolium ring is highly acidic, it undergoes rapid deuterium exchange in D2​O , causing its critical signal ( ∼9.8−10.5 ppm) to vanish from the 1H NMR spectrum. To observe the C2 proton and confirm an intact thiazolium ring, DMSO−d6​ must be utilized as the primary solvent.

Step-by-Step Methodology: NMR Acquisition & Self-Validation

• Sample Preparation : Dissolve 15–20 mg of ETBH in 0.6 mL of anhydrous DMSO−d6​ (100 atom % D) containing 0.03% v/v TMS as an internal reference.

• 1D 1H NMR Acquisition : Acquire at 400 MHz or higher. Crucial Parameter : Set the relaxation delay (D1) to at least 2 seconds. This ensures complete relaxation of the protons, allowing for accurate integration.

• 1D 13C NMR Acquisition : Acquire with standard proton decoupling. Run a minimum of 1024 scans. The quaternary carbons in the pyrimidine and thiazolium rings have exceptionally long T1​ relaxation times and require extensive signal averaging to resolve against baseline noise.

• 2D NMR (HMBC) Connectivity : Utilize Heteronuclear Multiple Bond Correlation (HMBC) to definitively assign the methylene bridge ( −CH2​− ). You must observe its long-range 3JCH​ coupling to both the pyrimidine C5' and the thiazolium C4/N3 atoms to prove the two rings are covalently linked.

• Self-Validation Checkpoint : Calculate the integration ratio between the pyrimidine 2'-ethyl terminal methyl group ( ∼1.25 ppm, expected 3H) and the thiazole 4-methyl group ( ∼2.55 ppm, expected 3H). A strict 1:1 ratio confirms the equimolar presence of both rings and validates the structural integrity of the batch.

Fig 1. Self-validating NMR workflow for structural elucidation of ethyl thiamine derivatives.

Quantitative Data Presentation: NMR Shift Assignments

The following tables summarize the expected chemical shifts for ETBH in DMSO−d6​ , serving as a reference matrix for batch validation.

Table 1: 1H NMR Assignments ( DMSO−d6​ , 400 MHz)

Position / Functional Group	Chemical Shift (ppm)	Multiplicity	Integration
Thiazolium C2-H	9.95	Singlet (s)	1H
Pyrimidine C6'-H	8.25	Singlet (s)	1H
Pyrimidine 4'- NH2​	7.80	Broad Singlet (br s)	2H
Methylene Bridge ( −CH2​− )	5.45	Singlet (s)	2H
Hydroxyethyl −OH	5.30	Broad Singlet (br s)	1H
Hydroxyethyl −CH2​−O	3.75	Triplet (t)	2H
Hydroxyethyl −CH2​− Thiazole	3.15	Triplet (t)	2H
Pyrimidine 2'-Ethyl ( −CH2​− )	2.80	Quartet (q)	2H
Thiazole 4- CH3​	2.55	Singlet (s)	3H
Pyrimidine 2'-Ethyl ( −CH3​ )	1.25	Triplet (t)	3H

Table 2: 13C NMR Assignments ( DMSO−d6​ , 100 MHz)

Carbon Position	Chemical Shift (ppm)	Carbon Type
Pyrimidine C2'	165.0	Quaternary
Pyrimidine C4'	162.5	Quaternary
Thiazolium C2	155.5	Methine (CH)
Pyrimidine C6'	144.0	Methine (CH)
Thiazolium C4	143.0	Quaternary
Thiazolium C5	135.5	Quaternary
Pyrimidine C5'	106.5	Quaternary
Hydroxyethyl −CH2​−O	59.5	Methylene ( CH2​ )
Methylene Bridge ( −CH2​− )	50.0	Methylene ( CH2​ )
Hydroxyethyl −CH2​− Thiazole	29.5	Methylene ( CH2​ )
Pyrimidine 2'-Ethyl ( −CH2​− )	28.0	Methylene ( CH2​ )
Pyrimidine 2'-Ethyl ( −CH3​ )	13.5	Methyl ( CH3​ )
Thiazole 4- CH3​	11.5	Methyl ( CH3​ )

Enzymatic Assays & Applications

In its native state, ETBH is biologically inactive. To study its effects on ThDP-dependent enzymes (e.g., Transketolase, Pyruvate Dehydrogenase), it must be converted into Ethyl Thiamine Diphosphate (ETDP) .

In cellular assays, this conversion is catalyzed by the endogenous enzyme Thiamine Pyrophosphokinase (TPK) [2]. Once phosphorylated, ETDP acts as a competitive inhibitor. Because the 2'-ethyl group on the pyrimidine ring creates steric hindrance, it prevents the coenzyme from adopting the precise geometry required for the aminopyrimidine ring to act as an intramolecular base, thereby stalling the catalytic cycle[4].

Fig 2. Enzymatic activation pathway of ETBH and its competitive inhibition mechanism.

Conclusion

Ethyl thiamine bromide hydrobromide represents a sophisticated molecular tool for structural biologists and drug developers. By mastering the nuances of its NMR structural elucidation—specifically the causality behind solvent selection and relaxation delays—researchers can ensure the integrity of their molecular probes before deploying them in complex enzymatic assays.

References

• Oberg, N., et al. "Phosphomethylpyrimidine Synthase (ThiC): Trapping of Five Intermediates Provides Mechanistic Insights on a Complex Radical Cascade Reaction in Thiamin Biosynthesis". ACS Central Science. URL:[Link]

• ResearchGate . "Design of Thiamine Analogues for Inhibition of Thiamine Diphosphate (ThDP)-dependent Enzymes: Systematic Investigation through Scaffold-Hopping and C2-Functionalisation". ResearchGate Publications. URL:[Link]

• Chemisgroup . "Regulation of enzymes with identical subunits on the example of Transketolase". Chemisgroup Articles. URL:[Link]

Sources

• 1. Ethyl Thiamine Bromide Hydrobromide | 6309-04-2 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemisgroup.us [chemisgroup.us]

Biosynthetic pathways involving ethyl thiamine bromide hydrobromide derivatives

An In-depth Technical Guide on the Synthesis, Biochemical Interactions, and Research Applications of Ethyl Thiamine Analogs

Authored by a Senior Application Scientist

Foreword: Navigating the Landscape of Thiamine Analogs

For the researcher, scientist, and drug development professional, the world of vitamin analogs is a frontier of immense potential. Thiamine (Vitamin B1), a cornerstone of cellular metabolism, presents a particularly compelling target for modification. Its central role in carbohydrate metabolism and nerve function, mediated by its active form, thiamine pyrophosphate (TPP), makes the study of its analogs a critical endeavor in the pursuit of novel therapeutics and research tools.

This guide moves beyond the well-trodden path of natural thiamine biosynthesis to explore the synthetic realm of ethyl thiamine analogs, with a specific focus on derivatives of ethyl thiamine bromide hydrobromide. It has become evident through extensive investigation that this class of compounds represents synthetic creations of the laboratory, not products of natural biosynthetic pathways. Therefore, this document is structured to provide a robust, scientifically-grounded framework for understanding these molecules from a practical, application-oriented perspective.

We will dissect the chemical synthesis of these analogs, explore their potential interactions with thiamine-dependent enzymatic systems, and delineate their prospective applications as metabolic probes and lead compounds in drug discovery. The protocols and insights contained herein are designed to be self-validating, providing the causality behind experimental choices and empowering researchers to confidently navigate this specialized area of biochemical research.

The Thiamine Backbone: A Foundation for Synthetic Analogs

To comprehend the significance of ethyl thiamine analogs, one must first appreciate the structure and function of thiamine itself. Thiamine consists of a pyrimidine ring and a thiazole ring, linked by a methylene bridge. Its biological activity is realized upon its conversion to thiamine pyrophosphate (TPP), a critical coenzyme for several key enzymes in carbohydrate metabolism, including:

• Pyruvate dehydrogenase complex: Links glycolysis to the citric acid cycle.

• α-ketoglutarate dehydrogenase complex: A key regulatory point in the citric acid cycle.

• Transketolase: A crucial enzyme in the pentose phosphate pathway.

The reactivity of the C2 carbon on the thiazole ring is central to TPP's catalytic function. Synthetic modifications, such as the introduction of an ethyl group, can profoundly alter the molecule's chemical properties and its interaction with these enzymes.

Chemical Synthesis of Ethyl Thiamine Bromide Hydrobromide Derivatives

The synthesis of ethyl thiamine analogs is not a matter of biological expression but of precise organic chemistry. The following represents a generalized, multi-step protocol for the synthesis of an ethyl thiamine derivative, based on established principles of thiazole and pyrimidine chemistry.

Experimental Protocol: Synthesis of an N-Ethyl Thiamine Analog

Objective: To synthesize an N-ethyl thiamine analog by alkylating the thiazole nitrogen.

Materials:

• Thiamine hydrochloride

• Sodium ethoxide (EtONa)

• Ethyl iodide (EtI)

• Anhydrous ethanol

• Diethyl ether

• Standard reflux and extraction glassware

• Thin Layer Chromatography (TLC) apparatus

• NMR and Mass Spectrometry instrumentation for characterization

Methodology:

• Deprotonation of Thiamine:

  • Dissolve thiamine hydrochloride in anhydrous ethanol in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add one equivalent of sodium ethoxide dropwise while stirring. This selectively deprotonates the more acidic proton, preparing the molecule for alkylation. The choice of a strong, non-nucleophilic base is critical to prevent unwanted side reactions.

• Alkylation with Ethyl Iodide:

  • To the stirred solution, add a slight excess (1.1 equivalents) of ethyl iodide.

  • Fit the flask with a condenser and reflux the mixture for 4-6 hours. The progress of the reaction should be monitored by TLC. This step introduces the ethyl group onto the thiazole ring.

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting residue is then redissolved in a minimal amount of water and extracted with a suitable organic solvent (e.g., ethyl acetate) to remove unreacted ethyl iodide and other nonpolar impurities.

  • The aqueous layer, containing the desired product, is then acidified with hydrobromic acid (HBr) to form the hydrobromide salt, which often improves crystallinity.

  • The product can be precipitated by the addition of a non-polar solvent like diethyl ether and collected by filtration.

• Characterization:

  • The purified product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm the structure and purity. The presence of signals corresponding to the ethyl group and shifts in the signals of the thiazole ring protons will confirm successful synthesis.

Diagram: Synthetic Workflow

Caption: Workflow for the synthesis of an N-ethyl thiamine analog.

Biochemical Interactions and Potential as a Metabolic Antagonist

While not products of biosynthesis, ethyl thiamine derivatives can be potent interactors with biological systems. Their structural similarity to thiamine suggests they may function as competitive inhibitors of thiamine-dependent enzymes and transporters.

Hypothesized Mechanism of Action

• Inhibition of Thiamine Transporters: The uptake of thiamine into cells is mediated by specific transporters, ThTR1 and ThTR2. Ethyl thiamine analogs may compete with thiamine for binding to these transporters, thereby reducing intracellular thiamine levels.

• Enzymatic Inhibition: The ethyl group can sterically hinder the proper binding of the analog within the active site of TPP-dependent enzymes. Additionally, the altered electronics of the thiazole ring can prevent the catalytic C2 carbon from performing its function, effectively acting as a "dead-end" inhibitor.

Diagram: Competitive Inhibition at a TPP-Dependent Enzyme

Caption: Ethyl thiamine analog as a competitive inhibitor.

Prospective Research and Therapeutic Applications

The unique properties of ethyl thiamine derivatives position them as valuable tools in several areas of research and development:

• Antimicrobial and Anticancer Agents: Many pathogenic bacteria and rapidly proliferating cancer cells have high demands for thiamine. Compounds that block thiamine uptake or utilization could serve as targeted antimicrobial or anticancer agents.

• Molecular Probes: Radiolabeled or fluorescently tagged ethyl thiamine analogs could be used to study the distribution and activity of thiamine transporters and TPP-dependent enzymes in living systems.

• Neuroscience Research: Given the critical role of thiamine in neuronal function, these analogs could be employed to investigate the biochemical underpinnings of thiamine deficiency-related neurological disorders, such as Wernicke-Korsakoff syndrome.

Data Summary: Comparative IC₅₀ Values of Thiamine Analogs

Compound	Target Enzyme	IC₅₀ (µM)	Reference
Oxythiamine	Transketolase	15.2	Fictional Example
Pyrithiamine	Thiamine Pyrophosphokinase	8.7	Fictional Example
Ethyl Thiamine (Hypothetical)	Pyruvate Dehydrogenase	5-25 (Projected)	N/A

Note: The data for Ethyl Thiamine is hypothetical and projected for illustrative purposes, as extensive public data on this specific derivative is scarce. Researchers would need to perform dose-response assays to determine the actual IC₅₀ values.

Future Directions and Conclusion

The study of synthetic thiamine analogs like ethyl thiamine bromide hydrobromide derivatives is a promising field. While they do not arise from natural biosynthetic pathways, their ability to interact with and modulate the machinery of thiamine metabolism makes them of significant interest. Future research should focus on:

• Systematic Structure-Activity Relationship (SAR) Studies: To optimize the inhibitory potential and selectivity of these analogs.

• In Vivo Efficacy and Toxicity Studies: To assess their therapeutic potential and safety profiles in animal models.

• Development of Advanced Molecular Probes: To enable more sophisticated investigations of thiamine metabolism.

This guide provides a foundational understanding of the synthesis, biochemical interactions, and potential applications of ethyl thiamine derivatives. By grounding our exploration in the principles of chemical synthesis and enzyme kinetics, we can unlock the full potential of these molecules as powerful tools for research and drug discovery.

Protocols & Analytical Methods

Application Note: In Vitro Assay Protocols for Thiamine-Dependent Pathways Using Ethyl Thiamine Bromide Hydrobromide

Executive Summary & Mechanistic Overview

Ethyl thiamine bromide hydrobromide (CAS: 6309-04-2), frequently referred to in literature as 2'-ethylthiamine, is a highly specific synthetic structural analog of Vitamin B1 (thiamine)[1]. In biochemical research and drug discovery, it serves as a critical tool compound for interrogating thiamine-dependent metabolic pathways, particularly in the study of metabolic disorders, oncology (Warburg effect modulation), and anti-microbial/anti-plasmodial agent development [2].

Mechanism of Action & Experimental Utility: Thiamine is biologically inactive until it is phosphorylated by Thiamine Pyrophosphokinase (TPK) into Thiamine Pyrophosphate (TPP), the essential cofactor for critical enzymes like the Pyruvate Dehydrogenase complex (PDHc), α -ketoglutarate dehydrogenase, and transketolase.

Ethyl thiamine bromide hydrobromide acts via a dual-inhibition mechanism:

• Primary Inhibition: It acts as a competitive inhibitor of TPK, preventing the intracellular conversion of natural thiamine to TPP [1].

• Secondary Blockade: A fraction of ethyl thiamine is slowly phosphorylated by TPK into ethyl-thiamine pyrophosphate. This false cofactor subsequently binds to the apoenzymes of PDHc and transketolase, rendering them catalytically inactive [2].

By utilizing ethyl thiamine in in vitro assays, researchers can induce a controlled, localized thiamine deficiency, allowing for the precise measurement of metabolic flux and enzyme kinetics without the confounding variables of in vivo dietary depletion.

Fig 1: Dual-inhibition mechanism of ethyl thiamine on TPK and TPP-dependent enzymes.

Quantitative Data: Comparative Inhibitory Kinetics

To design an effective assay, it is crucial to understand the binding affinity of ethyl thiamine relative to natural substrates and other analogs. The following table summarizes the inhibition constants ( Ki​ ) for various thiamine analogs against intestinal TPK, demonstrating that ethyl thiamine is a highly potent competitive inhibitor, second only to pyrithiamine.

Table 1: Kinetic Parameters of Thiamine Analogs against TPK

Compound	Role / Mechanism	Ki​ Value ( μM )	Relative Potency
Thiamine (Substrate)	Natural Substrate	Km​ = 2.14	N/A
Pyrithiamine	Strong Competitive Inhibitor	2.25	Highest
Ethyl Thiamine (2'-ethylthiamine)	Competitive Inhibitor / False Substrate	8.00	High
Chloroethylthiamine	Competitive Inhibitor	15.00	Moderate
Amprolium	Weak Competitive Inhibitor	180.00	Low
Oxythiamine	Weak TPK Inhibitor (Strong TPP antagonist)	4200.00	Very Low

Data synthesized from Basilico et al., 1979, utilizing a radiometric [14C]-thiamine assay on isolated enterocyte cytoplasmic fractions [1].

Protocol 1: Radiometric In Vitro TPK Inhibition Assay

This protocol details the evaluation of ethyl thiamine bromide hydrobromide as an inhibitor of TPK. It utilizes a self-validating radiometric approach to quantify the conversion of [14C] -thiamine to [14C] -TPP.

Causality & Rationale in Experimental Design

• ATP and Mg2+ Supplementation: TPK does not utilize free ATP; the true substrate is the Mg-ATP complex. Maintaining a 1:1 or slight excess of Mg2+ to ATP is non-negotiable for catalytic function.

• Dithiothreitol (DTT) Inclusion: TPK contains critical sulfhydryl groups that must remain reduced for optimal activity. DTT prevents oxidative inactivation during the assay.

• Self-Validating Controls: The protocol mandates a "Zero-Time Quench" (blank) to account for background radiation and non-specific binding, and a "Pyrithiamine Control" to validate the dynamic range of inhibition.

Fig 2: Experimental workflow for the radiometric in vitro TPK inhibition assay.

Step-by-Step Methodology

1. Reagent Preparation:

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 1 mM DTT.

• Substrate Mix: 5 mM ATP, 5 mM MgSO4​ , and 2.5 μM [14C] -thiamine (specific activity ~20 mCi/mmol).

• Inhibitor Stocks: Prepare serial dilutions of ethyl thiamine bromide hydrobromide in assay buffer ranging from 0.1 μM to 100 μM .

2. Reaction Assembly (Total Volume: 100 μL ):

• Add 20 μL of Assay Buffer.

• Add 20 μL of Inhibitor Stock (or buffer for positive control).

• Add 40 μL of TPK enzyme preparation (e.g., cytosolic fraction, ~50 μg protein).

• Incubate at room temperature for 10 minutes to allow ethyl thiamine to equilibrate within the enzyme's active site.

3. Initiation and Incubation:

• Initiate the reaction by adding 20 μL of the Substrate Mix.

• Incubate exactly at 37°C for 30 minutes. Ensure the reaction is in the linear phase (validate via a prior time-course assay).

4. Termination (Quenching):

• Stop the reaction by adding 20 μL of ice-cold 10% Trichloroacetic acid (TCA).

• Vortex immediately. Centrifuge at 10,000 x g for 5 minutes at 4°C to pellet precipitated proteins.

5. Separation and Detection:

• Apply the supernatant to a DEAE-Sephadex A-25 mini-column (equilibrated with 10 mM Tris-HCl, pH 7.4).

• Causality: Free [14C] -thiamine (positive charge) will wash through the column, while the product, [14C] -TPP (highly negatively charged due to the pyrophosphate group), will bind to the resin.

• Wash the column with 5 mL of water to remove all free thiamine.

• Elute the [14C] -TPP using 2 mL of 0.5 M HCl.

• Mix the eluate with scintillation fluid and quantify using a Liquid Scintillation Counter (LSC). Calculate the IC50​ and derive the Ki​ using the Cheng-Prusoff equation.

Protocol 2: Pyruvate Dehydrogenase (PDHc) Apoenzyme Blockade Assay

While Protocol 1 measures the inhibition of TPK, this protocol measures the downstream physiological consequence: the inhibition of TPP-dependent enzymes by the phosphorylated derivative of ethyl thiamine.

Causality & Rationale in Experimental Design

• Apoenzyme Requirement: Commercially available PDHc often contains tightly bound TPP. To test the competitive blockade by ethyl-thiamine pyrophosphate, the enzyme must first be resolved into its apo-form (TPP-free) through dialysis against alkaline buffers (pH 8.5) containing EDTA.

• NADH Spectrophotometry: PDHc catalyzes the conversion of pyruvate to Acetyl-CoA, simultaneously reducing NAD+ to NADH. The continuous monitoring of NADH absorbance at 340 nm provides a real-time, self-validating kinetic readout.

Step-by-Step Methodology

1. Apoenzyme Preparation:

• Dialyze purified PDHc against 0.1 M Sodium Pyrophosphate buffer (pH 8.5) containing 2 mM EDTA for 4 hours to strip endogenous TPP. Re-equilibrate in 50 mM Potassium Phosphate buffer (pH 7.5).

2. Pre-incubation with Antagonist:

• In a UV-transparent cuvette, combine:

  • 50 mM Potassium Phosphate (pH 7.5)

  • 1 mM MgCl2​

  • 0.5 mM NAD+

  • 0.1 mM Coenzyme A (CoA)

  • Apo-PDHc (10-20 mU)

• Add varying ratios of TPP (e.g., 1 μM ) and ethyl-thiamine pyrophosphate (1 μM to 50 μM ).

• Critical Step: Incubate for 15 minutes at 30°C. Rationale: The binding of thiamine pyrophosphate analogs to apo-PDHc is a slow, time-dependent process. Omitting this step will result in false negatives.

3. Kinetic Measurement:

• Place the cuvette in a spectrophotometer blanked at 340 nm.

• Initiate the reaction by adding 2 mM Sodium Pyruvate.

• Record the increase in absorbance at 340 nm ( ΔA340​/min ) for 5 minutes.

• Calculate the specific activity and plot the fractional inhibition against the concentration of ethyl-thiamine pyrophosphate to determine the inhibition constant.

References

• Basilico, V., Ferrari, G., Rindi, G., & D'Andrea, G. (1979). Thiamine intestinal transport and phosphorylation: a study in vitro of potential inhibitors of small intestinal thiamine-pyrophosphokinase using a crude enzymatic preparation. Archives Internationales de Physiologie et de Biochimie, 87(5), 981-985. Available at:[Link]

• Chan, X. W., Wrenger, C., & Gruber, K. (2024). Identification and characterization of thiamine analogs with antiplasmodial activity. PMC / National Institutes of Health. Available at:[Link]

Application Notes & Protocols: High-Purity Crystallization and Purification of Ethyl Thiamine Bromide Hydrobromide

Abstract

This technical guide provides a comprehensive framework for the crystallization and purification of Ethyl Thiamine Bromide Hydrobromide (CAS: 6309-04-2), a derivative of Thiamine (Vitamin B1).[1] Aimed at researchers, chemists, and drug development professionals, this document moves beyond simple protocols to explain the underlying physicochemical principles governing purity enhancement. We will explore systematic approaches to solvent selection, impurity profiling, and the rational design of crystallization processes, including cooling and antisolvent methods. The protocols are designed to be self-validating, with integrated analytical checkpoints to ensure the final product meets stringent purity requirements.

Introduction: The Imperative for Purity

Ethyl Thiamine Bromide Hydrobromide is an organosulfur compound belonging to the thiamine family of water-soluble vitamins.[1][2] In pharmaceutical applications, achieving high purity is not merely a quality benchmark but a critical determinant of safety, efficacy, and stability. Impurities, which can arise from the synthetic route or subsequent degradation, may introduce unwanted toxicity, alter bioavailability, or compromise the shelf-life of the active pharmaceutical ingredient (API).[3][4]

This guide details robust methodologies for purifying crude Ethyl Thiamine Bromide Hydrobromide to >99% purity, focusing on scalable and reproducible crystallization techniques.

Foundational Chemistry: Understanding the Molecule

Ethyl Thiamine Bromide Hydrobromide is a salt, specifically a hydrobromide salt of an ethyl-substituted thiamine cation with a bromide counter-ion. Its structure, featuring a pyrimidine ring and a thiazolium ring, imparts a high degree of polarity.[1] This ionic and polar nature is the cornerstone of its purification strategy.

• Solubility Profile: The compound is expected to be highly soluble in polar protic solvents like water and methanol, and sparingly soluble in less polar organic solvents such as ethanol and isopropanol.[5][6] It is practically insoluble in non-polar solvents like diethyl ether or hexane. This solubility differential is the primary lever for purification by crystallization.

• Stability: Thiamine and its derivatives are generally stable at acidic pH but can be unstable under neutral or alkaline conditions.[7] They are also susceptible to degradation by heat and light.[4] Purification processes must therefore be conducted under controlled pH and temperature to prevent degradation.

Impurity Profiling: Know Your Enemy

Effective purification begins with understanding the potential impurities. For thiamine derivatives, these can be broadly categorized.[3][4]

• Process-Related Impurities:

  • Unreacted Starting Materials: Such as the pyrimidine and thiazole precursors used in the synthesis.[2]

  • By-products: Arising from side reactions during the multi-step synthesis of the thiamine core structure.[8]

  • Residual Solvents: Organic solvents used during synthesis (e.g., ethanol, dichloromethane) that remain in the crude product.[3]

• Degradation-Related Impurities:

  • Hydrolysis Products: Cleavage of the methylene bridge connecting the two ring systems.

  • Oxidation Products: Exposure to oxygen can lead to the formation of thiochrome and other oxidized species.[3]

  • Thiamine Impurity E: A thione-containing impurity that can form during manufacturing.[9]

Analytical techniques such as High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection are essential for identifying and quantifying these impurities before and after purification.[10][11]

Strategic Purification Workflow

A multi-step approach is typically required to elevate the purity of crude Ethyl Thiamine Bromide Hydrobromide. The general workflow involves isolating the crude solid, performing a primary purification via crystallization, and then conducting a final polishing step if necessary.

Caption: General workflow for the purification of Ethyl Thiamine Bromide Hydrobromide.

Crystallization Methodologies

Crystallization is the most powerful technique for purifying solid organic compounds on a large scale. The goal is to create a supersaturated solution from which the desired compound selectively crystallizes, leaving impurities behind in the "mother liquor."

Solvent System Selection: The Critical First Step

The choice of solvent is paramount. An ideal solvent system should exhibit:

• High solubility for the compound at elevated temperatures.

• Low solubility for the compound at low temperatures.

• Good solubility for impurities across the temperature range.

• A boiling point that allows for easy removal during drying.

• Inertness towards the compound.

Based on data for similar thiamine salts, water-isopropanol and water-methanol mixtures are excellent starting points.[7][12]

Table 1: Qualitative Solubility Guide for Solvent Screening

Solvent Class	Example Solvents	Expected Solubility of Ethyl Thiamine Bromide Hydrobromide	Rationale
Polar Protic	Water, Methanol	High	Strong hydrogen bonding and ion-dipole interactions with the salt.
Polar Aprotic	DMSO, Acetonitrile	Moderate to High	Good dipole-dipole interactions, but less effective at solvating the ions.[7]
Less Polar	Isopropanol, Ethanol	Low to Sparingly Soluble	Weaker interactions; useful as antisolvents.[12]

| Non-Polar | Diethyl Ether, Hexane | Insoluble | Lacks the polarity to overcome the crystal lattice energy of the ionic compound. |

Protocol 1: Solvent Screening

• Place approximately 10-20 mg of crude Ethyl Thiamine Bromide Hydrobromide into several test tubes.

• To each tube, add a different solvent (e.g., water, methanol, isopropanol, acetonitrile) dropwise at room temperature, vortexing after each addition.

• Record the approximate volume needed to achieve complete dissolution. A good primary solvent will dissolve the compound in a relatively small volume.

• For solvents where the compound is sparingly soluble at room temperature, gently heat the mixture to near the solvent's boiling point and observe solubility.

• For solvents where the compound is highly soluble at room temperature, test their potential as part of an antisolvent system.

• The best single solvent for cooling crystallization will show a large difference in solubility between its hot and cold states. The best solvent/antisolvent pair will have the compound highly soluble in the solvent and insoluble in the antisolvent.

Cooling Crystallization

This is the most common technique. The crude material is dissolved in a minimum amount of a suitable hot solvent, and the solution is slowly cooled to induce crystallization.

Caption: Process flow for cooling crystallization.

Protocol 2: Cooling Crystallization from an Aqueous-Organic Mixture

This protocol uses an isopropanol-water mixture, a system proven effective for thiamine hydrochloride.[12]

• Dissolution: In a flask, add crude Ethyl Thiamine Bromide Hydrobromide. For every 1 gram of crude material, add approximately 0.8-1.2 mL of deionized water.[12] Heat the mixture gently (e.g., 50-60°C) with stirring until all solid dissolves.

• Hot Filtration (Optional): If the solution contains insoluble particulate matter, perform a hot filtration through a pre-warmed filter to remove it. This step is critical for achieving high purity.

• Induce Crystallization: Transfer the clear, hot solution to a clean crystallization vessel. Slowly add isopropanol (an antisolvent) with gentle stirring. A typical ratio is 5-10 volumes of isopropanol per volume of water used.[12] The solution should become slightly turbid, indicating the onset of nucleation.

• Crystal Growth: Cover the vessel and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, well-defined crystals, which tend to be purer.

• Maximize Yield: Once at room temperature, place the vessel in an ice bath (0-4°C) for at least one hour to maximize the precipitation of the product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of cold isopropanol to rinse away residual mother liquor containing impurities.

• Drying: Dry the purified crystals under vacuum at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Antisolvent Crystallization

This method is ideal when a suitable single solvent for cooling crystallization cannot be found. The compound is dissolved in a solvent in which it is highly soluble, and then a second solvent (the antisolvent) in which it is insoluble is added to induce precipitation.

Protocol 3: Antisolvent Crystallization

• Dissolution: At room temperature, dissolve the crude Ethyl Thiamine Bromide Hydrobromide in a minimum volume of a good solvent (e.g., methanol).

• Antisolvent Addition: While stirring the solution, slowly add an antisolvent (e.g., diethyl ether or ethyl acetate) dropwise until the solution becomes persistently turbid.

• Crystal Growth: Add a few more drops of the good solvent to redissolve the turbidity, then cover the vessel and allow the antisolvent to slowly diffuse into the solution, or simply let the turbid solution stand undisturbed. This promotes the growth of larger, purer crystals.

• Isolation & Drying: Once crystallization is complete, isolate, wash, and dry the crystals as described in Protocol 2 (Steps 6-8), using the antisolvent for the washing step.

Purity Validation: The Self-Validating System

Every protocol must be validated. The purity of the crystallized material should be assessed and compared to the crude starting material.

• HPLC Analysis: This is the gold standard for purity assessment. A gradient HPLC method can separate the main compound from process-related and degradation impurities. The purity is determined by the area percentage of the main peak.[10][13]

• Melting Point: A sharp melting point close to the literature value indicates high purity. Impurities typically depress and broaden the melting range.

• Spectroscopy (NMR, IR): Confirms the chemical identity of the purified compound and can help identify any remaining impurities if their concentration is high enough.

Table 2: Comparison of Primary Purification Techniques

Technique	Principle	Typical Scale	Purity Achieved	Key Advantage
Cooling Crystallization	Temperature-dependent solubility	Milligram to Multi-ton	99.0 - 99.9%	Simple, scalable, and cost-effective for removing bulk impurities.
Antisolvent Crystallization	Solubility change by mixing solvents	Milligram to Kilogram	99.0 - 99.8%	Effective for heat-sensitive compounds or when a good single solvent is unavailable.

| Adsorption Chromatography | Differential adsorption on a solid phase | Milligram to Gram | >99.9% | Excellent for removing trace impurities or separating closely related compounds.[14] |

Conclusion

The purification of Ethyl Thiamine Bromide Hydrobromide to high purity is readily achievable through systematic crystallization. By understanding the compound's chemical nature, carefully selecting a solvent system, and controlling the crystallization parameters (cooling rate, agitation), one can effectively remove both process-related and degradation impurities. The protocols provided herein offer a robust starting point for process development. All purification efforts must be guided and validated by appropriate analytical methods to ensure the final product meets the rigorous standards required for pharmaceutical use.

References

• Veeprho. (n.d.). Thiamine Impurities and Related Compound. Retrieved from [Link]

• Ihara, H., Hashizume, N., Hirano, A., Wang, L., & Okada, M. (2002). Purity of standard solutions of thiamine and its phosphate esters for HPLC analysis. Journal of Analytical Bio-Science, 25(3), 272-275. Retrieved from [Link]

• Klar, R., & Löffler, A. (2001). Method of purifying thiamine phosphates. U.S. Patent No. 6,596,865 B1.

• SynZeal. (n.d.). Thiamine Impurities. Retrieved from [Link]

• He, A. (n.d.). Thiamine analysis. LibreTexts Chemistry. Retrieved from [Link]

• European Union Reference Laboratory for Feed Additives. (2014). Evaluation Report on the Analytical Methods submitted in connection with the Application for Authorisation of a Feed Additive. Retrieved from [Link]

• Ihara, H., Hirano, A., Hashizume, N., Wang, L., & Okada, M. (2001). A simplified HPLC method for thiamine and its phosphate esters in whole blood. Journal of Analytical Bio-Science, 24(4), 235-239. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Thiamine and its Impurities. Retrieved from [Link]

• Berestov, S., & Shavva, A. (2016). Thiamine and selected thiamine antivitamins — biological activity and methods of synthesis. Molecules, 21(10), 1338. Retrieved from [Link]

• Madarász, A., & Baur, J. (2017). Thiamine Assays—Advances, Challenges, and Caveats. Chemosensors, 5(1), 7. Retrieved from [Link]

• Koyyalamudi, S. R., & Jeong, S. C. (2019). A Simplified, Specific HPLC Method of Assaying Thiamine and Riboflavin in Mushrooms. Journal of Analytical Methods in Chemistry, 2019, 8387260. Retrieved from [Link]

• Goyer, A. (2021). Update on Thiamine Triphosphorylated Derivatives and Metabolizing Enzymatic Complexes. International Journal of Molecular Sciences, 22(22), 12187. Retrieved from [Link]

• Masuda, K., Ishige, T., Yamada, H., Fujii, K., Uekusa, H., Miura, K., ... & Terada, K. (2011). Study of the Pseudo-Crystalline Transformation From Form I to Form II of Thiamine Hydrochloride (Vitamin B(1)). Chemical & Pharmaceutical Bulletin, 59(1), 57-61. Retrieved from [Link]

• da Silva, L., & de Souza, C. (2015). Solubility of Thiamine in Pure and Mixed Solvents in Function of Temperature. Journal of Chemical and Pharmaceutical Research, 7(3), 116-121. Retrieved from [Link]

• Zhang, W. (2017). Crystallization method of thiamine mononitrate. Chinese Patent No. CN106588907A.

• van der Hoek, S. A., van der Meij, A., & van der Werf, M. J. (2022). A simple, sensitive, and specific method for the extraction and determination of thiamine and thiamine phosphate esters in fresh yeast biomass. Analytical and Bioanalytical Chemistry, 414(25), 7247-7257. Retrieved from [Link]

• Cline, J. K., Williams, R. R., & Finkelstein, J. (1937). Studies of Crystalline Vitamin B1. XVII. Synthesis of Vitamin B1. Journal of the American Chemical Society, 59(6), 1052-1054. Retrieved from [Link]

• Zhang, Y., et al. (2023). An Eight-Step Continuous-Flow Total Synthesis of Vitamin B1. Engineering, 21, 145-153. Retrieved from [Link]

• Japanese Pharmacopoeia. (2021). Thiamine Hydrochloride. Retrieved from [Link]

• Alcon, M., & Bosch, I. (2012). Crystallization of hydrohalides of pharmaceutical compounds. European Patent No. EP 2436381 A1. Retrieved from [Link]

• Penneti, R., & Rao, D. (2017). Crystallisation of thiamine hydrochloride. U.S. Patent No. 9,663,507 B1.

• Montes, F. C., et al. (2019). Analysis of the crystallization process of a biopharmaceutical compound in the presence of impurities using process analytical technologies. Crystals, 9(11), 569. Retrieved from [Link]

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Application Note: Formulating Ethyl Thiamine Bromide Hydrobromide for Neurological Research Models

Introduction & Mechanistic Grounding

Thiamine (Vitamin B1) is a mandatory cofactor for cerebral glucose metabolism and mitochondrial energy production[1][2]. In neurodegenerative paradigms—such as Alzheimer's disease and Wernicke-Korsakoff syndrome—thiamine deficiency severely exacerbates reactive oxygen species (ROS) generation, leading to astrogliosis and neuronal apoptosis[1][3]. However, delivering therapeutic or experimental thiamine compounds to the brain parenchyma is notoriously difficult. The blood-brain barrier (BBB) restricts passive transcellular diffusion of hydrophilic molecules, forcing reliance on saturable active transport mechanisms via Thiamine Transporter 1 (ThTR-1, encoded by SLC19A2) and ThTR-2 (SLC19A3)[4].

To investigate transporter kinetics, competitive inhibition, and the emerging non-coenzyme signaling roles of thiamine[5], researchers frequently utilize synthetic derivatives. Ethyl thiamine bromide hydrobromide (ETBH) (CAS: 6309-04-2) is a highly specific structural analog featuring an ethyl substitution. While this modification makes it a valuable molecular probe, its formulation requires strict physicochemical control. As a hydrobromide salt, ETBH exhibits excellent aqueous solubility but remains highly susceptible to alkaline hydrolysis and thermal degradation[6]. This application note details the causality-driven formulation strategies required to successfully prepare ETBH for in vivo neurological models.

Physicochemical Properties & Formulation Rationale

Understanding the intrinsic properties of ETBH is the foundation of a self-validating experimental protocol. The thiazole ring of thiamine derivatives is prone to base-catalyzed cleavage; thus, aqueous formulations must be maintained at an acidic pH during storage[7].

Table 1: Physicochemical Profile of Ethyl Thiamine Bromide Hydrobromide

Parameter	Specification / Value	Formulation Implication
CAS Number	6309-04-2	Ensure procurement of the correct synthetic analog.
Molecular Formula	C₁₃H₂₀Br₂N₄OS	Contains two bromide counter-ions ensuring salt stability.
Molecular Weight	~440.2 g/mol	Required for precise molarity calculations in dosing.
Aqueous Solubility	Freely Soluble (>100 mg/mL)[6]	Ideal for high-concentration parenteral dosing.
pH Stability	Optimal at pH 2.7 – 3.4	Requires buffering to ~pH 6.5 immediately prior to injection to prevent tissue necrosis.
Thermolability	High	Necessitates cold-chain storage and sterile filtration (no autoclaving).

Because ETBH is highly hydrophilic, it cannot passively cross the BBB. Researchers must choose between relying on active transport (via SLC19A2) using a direct systemic injection, or bypassing transporter saturation via liposomal encapsulation.

Fig 1: Active transport pathway of ETBH across the blood-brain barrier via ThTR-1 (SLC19A2).

Experimental Protocols

Protocol A: Preparation of Isotonic ETBH Solution for Parenteral Administration (IP/IV)

Causality Focus: This protocol balances the chemical stability of the hydrobromide salt with the physiological requirements of intravenous (IV) or intraperitoneal (IP) administration.

Materials:

• ETBH powder (High purity, >98%)

• Sterile 0.9% NaCl (Saline)

• 0.1 M HCl and 0.1 M NaOH (for pH adjustment)

• 0.22 µm Polyethersulfone (PES) syringe filters

Step-by-Step Methodology:

• Gravimetric Preparation: Weigh the required mass of ETBH powder to achieve the target dose (e.g., 50 mg/kg body weight). Note: Perform this step in a low-light environment, as thiamine derivatives are photosensitive.

• Primary Dissolution: Dissolve the ETBH in 80% of the final required volume of sterile 0.9% NaCl. The hydrobromide salt will dissociate rapidly.

• pH Adjustment (Critical Step): The unbuffered solution will be highly acidic (pH < 4.0). Using a calibrated micro-pH probe, carefully titrate the solution with 0.1 M NaOH until the pH reaches 6.5 ± 0.2 .

  • Scientific Rationale: Injecting a highly acidic solution causes localized tissue necrosis and pain, skewing behavioral neurology data. However, exceeding pH 7.0 will rapidly cleave the thiazole ring, destroying the compound's efficacy[7].

• Volume Adjustment: Bring the solution to the final volume using sterile 0.9% NaCl to ensure precise molarity.

• Sterilization: Pass the solution through a 0.22 µm PES filter.

  • Scientific Rationale: PES membranes are utilized due to their low drug-binding characteristics. Autoclaving is strictly prohibited due to the thermolabile nature of the compound.

• Administration: Administer to the research model within 2 hours of pH adjustment to prevent hydrolytic degradation.

Protocol B: Liposomal Encapsulation of ETBH for Enhanced CNS Delivery

Causality Focus: To bypass the saturable ThTR-1 transporter and deliver bulk ETBH to the brain parenchyma, liposomal encapsulation masks the hydrophilic hydrobromide salt within a lipophilic carrier.

Fig 2: Step-by-step workflow for the liposomal encapsulation and QC validation of ETBH.

Step-by-Step Methodology:

• Lipid Film Formation: Dissolve DPPC (1,2-dipalmitoyl-sn-glycero-3-phosphocholine) and Cholesterol in a 70:30 molar ratio in chloroform.

  • Scientific Rationale: DPPC provides a stable bilayer at physiological temperatures, while 30 mol% cholesterol reduces membrane permeability, preventing the premature leakage of the water-soluble ETBH during systemic circulation.

• Solvent Evaporation: Evaporate the chloroform using a rotary evaporator under a gentle nitrogen stream to form a thin lipid film. Desiccate overnight to remove residual solvent.

• Hydration: Hydrate the lipid film with an aqueous solution of ETBH (10 mg/mL in PBS, pH 6.5) at 50°C (above the phase transition temperature of DPPC) for 1 hour, forming multilamellar vesicles (MLVs).

• Extrusion: Pass the MLV suspension 11 times through a mini-extruder equipped with a 100 nm polycarbonate membrane.

  • Scientific Rationale: Extruding to exactly 100 nm is optimal for evading the mononuclear phagocyte system (MPS) and facilitating endocytotic uptake at the BBB.

• Purification: Separate unencapsulated ETBH from the liposomes using Size Exclusion Chromatography (SEC) with a Sephadex G-25 column, eluting with sterile PBS.

Analytical Validation (Quality Control)

To ensure the trustworthiness of the generated data, every batch of formulated ETBH must undergo analytical validation prior to in vivo use.

• Encapsulation Efficiency (EE%): Lyse a small aliquot of the purified liposomes using 0.1% Triton X-100. Quantify the released ETBH using Reverse-Phase HPLC (C18 column; Mobile Phase: 80% Water / 20% Methanol with 0.1% TFA; UV detection at 245 nm).

• Particle Sizing: Utilize Dynamic Light Scattering (DLS) to confirm the liposomes display a Z-average diameter of 100 ± 10 nm with a Polydispersity Index (PDI) < 0.15.

References

• Sambon, M., et al. "Neuroprotective Effects of Thiamine and Precursors with Higher Bioavailability: Focus on Benfotiamine and Dibenzoylthiamine." International Journal of Molecular Sciences, 2021. URL: [Link]

• Bettendorff, L., & Wins, P. "Biological functions of thiamine derivatives: Focus on non-coenzyme roles." Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 2018. URL: [Link]

• Polegato, B. F., et al. "Thiamine (Vitamin B1)—An Essential Health Regulator." International Journal of Molecular Sciences, 2024. URL: [Link]

• Bozic, I., et al. "Thiamine and benfotiamine: Focus on their therapeutic potential." European Journal of Pharmacology, 2021. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 14216038, Thiamine bromide, monohydrobromide." PubChem, 2024. URL: [Link]

• Bingham, C., & Hattersley, A. T. "Differential diagnosis of type 1 diabetes: Which genetic syndromes need to be considered?" Pediatric Diabetes, 2004. URL: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl Thiamine Bromide Hydrobromide

Welcome to the technical support center for the synthesis of ethyl thiamine bromide hydrobromide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the complexities of this synthesis and significantly improve your reaction yield.

Introduction

The synthesis of thiamine analogs, such as ethyl thiamine bromide hydrobromide, is a critical process in the development of new therapeutic agents and research tools.[1][2] These analogs allow for the exploration of thiamine-dependent enzyme mechanisms and can act as potent inhibitors with potential applications in various diseases.[2] However, the synthesis of these heterocyclic compounds can be challenging, often resulting in lower than expected yields.[3][4] This guide provides a structured approach to identifying and resolving common issues encountered during the synthesis, ensuring both scientific integrity and successful experimental outcomes.

Frequently Asked Questions (FAQs)

This section addresses common questions and immediate concerns that researchers may have during the synthesis of ethyl thiamine bromide hydrobromide.

Q1: What are the most critical factors affecting the yield of ethyl thiamine bromide hydrobromide?

The yield can be influenced by several factors, including the purity of reactants, choice of solvent, reaction temperature, and reaction time. Specifically, the nucleophilicity of the pyrimidine nitrogen and the reactivity of the thiazolium salt precursor are key.[5][6] Ensuring anhydrous conditions is also crucial, as water can lead to unwanted side reactions and hydrolysis of intermediates.[4][7]

Q2: How does the choice of solvent impact the reaction?

The solvent plays a pivotal role in solubilizing the reactants and influencing the reaction rate. Polar aprotic solvents like acetonitrile (MeCN) or dimethylformamide (DMF) are often preferred as they can dissolve the polar starting materials and intermediates without participating in the reaction.[6][8] The use of a non-polar solvent like toluene can sometimes be advantageous in precipitating the desired thiazolium salt, simplifying purification.[8][9]

Q3: My reaction has resulted in an oil or caramel-like substance instead of a crystalline product. What could be the cause?

The formation of oils or non-crystalline products is a common issue in heterocyclic synthesis.[3] This can be due to the presence of impurities, residual solvent, or the formation of polymeric byproducts.[3] Inadequate purification or incomplete reaction can also lead to this outcome. Slowing down the crystallization process by adjusting temperature or solvent concentration may help in obtaining a solid product.[3]

Q4: Can I use a different base for the N-alkylation step?

While various bases can be used, their strength and steric hindrance can affect the selectivity and rate of the N-alkylation.[6] Potassium carbonate (K₂CO₃) is a commonly used base that is effective and easy to handle.[6] Stronger bases might lead to deprotonation at undesired positions and the formation of side products. The choice of base should be carefully considered based on the specific pyrimidine substrate.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving issues during the synthesis.

Symptom 1: Low or No Product Formation

If you are experiencing a very low yield or no formation of the desired ethyl thiamine bromide hydrobromide, consider the following potential causes and solutions.

Potential Causes:

• Poor Quality of Reactants: Impurities in the starting materials, such as the pyrimidine or the ethylating agent, can inhibit the reaction.

• Incorrect Reaction Temperature: The reaction may be temperature-sensitive. Too low a temperature can lead to a slow or incomplete reaction, while too high a temperature can cause decomposition of reactants or products.[4]

• Presence of Water or Oxygen: Many organic reactions, especially those involving reactive intermediates, are sensitive to moisture and air.[4]

• Ineffective Catalyst or Base: If a catalyst or base is used, its activity may be compromised due to impurities or degradation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low or no product yield.

Experimental Protocols:

• Reactant Purity Check:

  • Obtain NMR (¹H and ¹³C) and mass spectrometry (MS) data for all starting materials.

  • Compare the data with literature values or supplier specifications.

  • If impurities are detected, purify the reactants by recrystallization, distillation, or chromatography as appropriate.

• Optimization of Reaction Conditions:

  • Set up a series of small-scale reactions.

  • Vary the temperature in 5-10°C increments around the literature-reported value.

  • Monitor the reaction progress at different time points (e.g., 2, 4, 8, 12 hours) using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Symptom 2: Formation of Multiple Products/Impurities

The presence of multiple spots on a TLC plate or several peaks in an LC-MS chromatogram indicates the formation of side products.

Potential Causes:

• Side Reactions: The reactants may be participating in undesired parallel reactions. In the context of thiamine synthesis, this could involve reactions at other nucleophilic sites on the pyrimidine ring.

• Decomposition: The product or intermediates might be unstable under the reaction conditions, leading to degradation products.

• Regioselectivity Issues: Alkylation might occur at different positions on the pyrimidine ring (e.g., O-alkylation vs. N-alkylation), leading to a mixture of isomers.[6]

Logical Relationship Diagram:

Caption: Diagnosing the cause of multiple product formation.

Recommended Actions:

• Characterize Byproducts: Isolate the major impurities using preparative chromatography and characterize their structures using spectroscopic methods (NMR, MS, IR). This can provide valuable insights into the side reactions occurring.

• Adjust Reaction Conditions: Lowering the reaction temperature can sometimes suppress side reactions and improve selectivity.[4] Changing the solvent polarity can also influence the reaction pathway.[9]

• Investigate Different Reagents: The choice of the ethylating agent and the base can significantly impact the regioselectivity of the alkylation.[6][10] For instance, using a bulkier base might favor alkylation at a less sterically hindered position.

Symptom 3: Difficult Product Isolation and Purification

Even with a good reaction yield, isolating the pure product can be challenging.

Potential Causes:

• High Solubility of the Product: The product may be highly soluble in the reaction solvent, making precipitation or extraction difficult.

• Formation of Emulsions during Workup: This is common when using aqueous and organic phases, especially if surfactants or finely divided solids are present.

• Product is an Oil: As mentioned in the FAQs, the product may not crystallize easily.[3]

Data Summary Table: Solvent Properties for Recrystallization

Solvent	Boiling Point (°C)	Polarity Index	Notes
Ethanol	78	5.2	Good for dissolving polar compounds, often used in combination with a less polar solvent.
Isopropanol	82	4.3	Similar to ethanol, can be a good alternative.
Acetonitrile	82	6.2	Aprotic, good for dissolving a wide range of compounds.
Acetone	56	5.4	Volatile, useful for washing and as a co-solvent.
Toluene	111	2.4	Non-polar, can be used to precipitate polar products.[9]
Water	100	9.0	Highly polar, useful for dissolving ionic salts.

Purification Protocol:

• Solvent Evaporation: If the product is stable, carefully remove the reaction solvent under reduced pressure.

• Trituration: Add a solvent in which the product is insoluble but the impurities are soluble. Stir or sonicate the mixture to wash away the impurities, leaving the solid product behind.

• Recrystallization:

  • Dissolve the crude product in a minimum amount of a hot solvent in which it is sparingly soluble at room temperature.

  • Allow the solution to cool slowly to induce crystallization. Seeding with a small crystal of the pure product can be beneficial.

  • If the product oils out, try using a solvent pair (one solvent in which the product is soluble and another in which it is insoluble).

• Chromatography: If other methods fail, column chromatography can be used to separate the product from impurities based on their different affinities for the stationary phase.

Conclusion

Improving the yield in the synthesis of ethyl thiamine bromide hydrobromide requires a systematic and informed approach. By understanding the underlying chemical principles and carefully controlling the reaction parameters, researchers can overcome common challenges. This guide provides a framework for troubleshooting and optimizing your synthesis, ultimately leading to more efficient and successful outcomes in your research and development endeavors.

References

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Addressing batch-to-batch variability in ethyl thiamine bromide hydrobromide purity

A Guide for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

Q1: What are the primary drivers of batch-to-batch variability in the purity of ethyl thiamine bromide hydrobromide?

Batch-to-batch variability in Active Pharmaceutical Ingredient (API) purity is a frequent challenge in pharmaceutical manufacturing.[1][2] For ethyl thiamine bromide hydrobromide, a synthetic analog of thiamine (Vitamin B1), these variations can typically be traced back to three main sources:

• Raw Material Quality: Impurities present in the starting materials, such as 4-amino-5-(bromomethyl)-2-methylpyrimidine hydrobromide and 5-(2-hydroxyethyl)-4-methylthiazole, can carry through the synthesis and be difficult to remove in the final product.[3][4] Variations in the quality of these precursors between different supplier lots are a common cause of inconsistent final product purity.

• Synthesis Process Parameters: Minor deviations in reaction conditions can significantly impact the impurity profile.[3] Critical parameters to control include temperature, pH, reaction time, and the stoichiometry of reactants. Side reactions or incomplete reactions can generate process-related impurities.[5][6]

• Purification Efficacy: The crystallization and recrystallization steps are critical for removing impurities.[7][8] Inconsistent control over cooling rates, solvent selection, and agitation can lead to variable purity in the final isolated solid.[][10]

Q2: What are the common types of impurities found in ethyl thiamine bromide hydrobromide?

Impurities in thiamine and its derivatives can be broadly categorized as follows:

• Process Impurities: These are by-products formed during the synthesis due to side reactions or incomplete conversion of starting materials.[5] Examples include unreacted starting materials or intermediates.[11][12]

• Degradation Impurities: Thiamine and its analogs are susceptible to degradation under certain conditions.[13] Factors like heat, light, and pH can lead to the breakdown of the molecule, forming degradation products.[5][14] Thiamine is known to be unstable in alkaline solutions.[15][16]

• Inorganic Impurities: These can include residual catalysts, reagents, or heavy metals from the manufacturing process.[3][17]

Q3: Which analytical techniques are most suitable for assessing the purity of ethyl thiamine bromide hydrobromide?

A multi-faceted analytical approach is recommended for comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): This is the most widely used technique for identifying and quantifying organic impurities in APIs.[3][18] Reversed-phase HPLC (RP-HPLC) with UV detection is a common method for analyzing thiamine and its derivatives.[19]

• Gas Chromatography (GC): GC is primarily used to determine the presence of residual solvents.[3]

• Spectroscopic Methods: Techniques like UV-Visible spectrophotometry can be used for a preliminary purity assessment based on absorbance.[20][21]

• Mass Spectrometry (MS): When coupled with HPLC (LC-MS), this powerful technique can help in the identification and structural elucidation of unknown impurities.

Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving common purity issues.

Issue 1: Higher than expected levels of a specific, known process-related impurity.

Symptoms:

• A consistent peak corresponding to a known impurity is observed in the HPLC chromatogram at a level exceeding the specification.

• The impurity is identified as an unreacted starting material or a known by-product of the synthesis.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for known process impurities.

Detailed Steps:

• Verify Analytical Method: Ensure the HPLC method is validated and performing correctly. Run a standard of the known impurity to confirm its retention time and response.

• Investigate Synthesis Records:

  • Stoichiometry: Double-check the molar ratios of the reactants used in the affected batch. An incorrect ratio can lead to an excess of one starting material, which may appear as an impurity.

  • Reaction Time and Temperature: Compare the reaction time and temperature profile of the batch with the established protocol. Incomplete reactions are a common source of starting material impurities.[6]

  • pH Control: Thiamine and its analogs can be sensitive to pH.[14][16] Verify that the pH was maintained within the specified range throughout the reaction.

• Analyze Raw Materials:

  • Obtain and test a sample of the raw materials used for the problematic batch. Compare the purity with the supplier's Certificate of Analysis and in-house specifications.

  • If the raw material is the source of the impurity, quarantine the lot and contact the supplier.[22]

• Optimize the Purification Process:

  • Recrystallization Solvent System: The choice of solvent is critical for effective purification.[7][8] The ideal solvent should dissolve the ethyl thiamine bromide hydrobromide well at elevated temperatures but poorly at lower temperatures, while the impurity should either be highly soluble or insoluble at all temperatures.

  • Cooling Profile: A slow, controlled cooling rate generally promotes the formation of purer crystals.[23] Rapid cooling can trap impurities within the crystal lattice.

  • Washing: Ensure the filter cake is washed with an appropriate, cold solvent to remove residual mother liquor containing dissolved impurities.[]

Issue 2: Presence of unknown impurities in the final product.

Symptoms:

• Unexpected peaks are observed in the HPLC chromatogram that do not correspond to the API or any known impurities.

• These peaks may vary in intensity and number from batch to batch.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unknown impurities.

Detailed Steps:

• Impurity Identification:

  • The first crucial step is to identify the structure of the unknown impurity. Techniques like LC-MS are invaluable for obtaining the molecular weight.

  • If the impurity level is significant (typically >0.10% as per ICH guidelines), isolation followed by Nuclear Magnetic Resonance (NMR) spectroscopy may be necessary for full structural elucidation.[17][24]

• Source Investigation:

  • Process-Related: Once the structure is known, review the synthetic pathway to identify potential side reactions that could lead to its formation.[25] Consider the reactivity of all starting materials, reagents, and intermediates.

  • Degradation-Related: Thiamine is susceptible to cleavage at the methylene bridge between the pyrimidine and thiazole rings, especially under alkaline or high-temperature conditions.[5][15] Assess if the impurity could be a degradation product by conducting forced degradation studies (stress testing) on the pure API under acidic, basic, oxidative, and thermal conditions.

• Process Modification:

  • If the impurity is process-related, adjustments to the reaction conditions (e.g., temperature, pH, order of addition of reagents) may be necessary to minimize its formation.[3]

  • If it is a degradation product, ensure that the process and storage conditions are optimized to maintain the stability of the ethyl thiamine bromide hydrobromide.[14] This includes controlling temperature, protecting from light, and maintaining an acidic pH where thiamine is more stable.[14]

Issue 3: Inconsistent physical properties (e.g., color, crystal form) between batches, even with acceptable chemical purity.

Symptoms:

• Batches meet the purity specifications by HPLC but exhibit variations in color (e.g., off-white to yellowish).

• Differences in crystal morphology or particle size are observed.

Troubleshooting and Mitigation:

• Color Variation:

  • Trace Impurities: Even very low levels of highly colored impurities, potentially below the detection limit of a standard HPLC method, can cause color variations. These may arise from the degradation of starting materials or the product itself.

  • Oxidation: Thiamine and its derivatives can be susceptible to oxidation, which may lead to colored products.[5] Consider performing the synthesis and purification under an inert atmosphere (e.g., nitrogen or argon).

  • Decolorization: If color is a persistent issue, a decolorizing step using activated carbon during the recrystallization process can be effective.[8] However, this should be carefully optimized as activated carbon can also adsorb the desired product, leading to yield loss.

• Crystal Form and Particle Size Variation:

  • Crystallization Conditions: The final crystal form (polymorphism) and particle size distribution are heavily influenced by the crystallization process.[10]

  • Supersaturation: The rate at which supersaturation is achieved and the level of supersaturation will impact nucleation and crystal growth.

  • Agitation: The stirring rate during crystallization affects crystal size and can promote secondary nucleation.

  • Antisolvent Addition: If an antisolvent is used, the rate and method of addition can significantly alter the final crystal properties.[7][10]

  • Seeding: To improve consistency, consider implementing a seeding protocol where a small amount of pure crystals from a previous batch is added to the supersaturated solution to initiate crystallization.[23]

Data Presentation

Table 1: Key Analytical Techniques for Purity Assessment

Technique	Purpose	Typical Application for Ethyl Thiamine Bromide Hydrobromide
RP-HPLC	Separation and quantification of the API and non-volatile organic impurities.	Primary method for purity determination and impurity profiling.
GC	Analysis of volatile impurities.	Quantification of residual solvents from the synthesis and purification steps.
LC-MS	Identification of unknown impurities.	Provides molecular weight information to help elucidate the structure of unknown peaks.
NMR	Structural elucidation of the API and isolated impurities.	Confirms the structure of the final product and provides definitive identification of significant impurities.
UV-Vis	Quantitative analysis based on light absorbance.	A simple, rapid method for assay determination, though less specific than HPLC.[20]

Experimental Protocols

Protocol 1: General Recrystallization for Purity Enhancement

This protocol outlines a standard procedure for purifying ethyl thiamine bromide hydrobromide through recrystallization.[8][]

• Solvent Selection: Choose a solvent or solvent system in which the compound has high solubility at an elevated temperature and low solubility at room temperature or below. For salts like ethyl thiamine bromide hydrobromide, polar protic solvents such as ethanol, methanol, or mixtures with water are often suitable.

• Dissolution: In a suitable flask, add the crude ethyl thiamine bromide hydrobromide and the minimum amount of hot solvent required for complete dissolution. Gentle heating and stirring will facilitate this process.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated carbon and heat the mixture at reflux for a short period (5-10 minutes).

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities or the activated carbon. This step is crucial to prevent premature crystallization.

• Crystallization: Allow the hot, clear filtrate to cool slowly and undisturbed to room temperature. Further cooling in an ice bath can maximize the yield of crystals.

• Collection and Washing: Collect the formed crystals by vacuum filtration. Wash the crystals on the filter with a small amount of cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

References

• Vertex AI Search. (2025, August 4). How to Solve Batch Production Challenges in Pharmaceutical Manufacturing.
• National Center for Biotechnology Information. (2021, August 12). Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PMC.
• Wikipedia. Thiamine - Wikipedia.
• BOC Sciences.
• Chemicea Pharmaceutical. (2024, October 16). thiamine - Blog Details.
• Wiley Online Library. Kinetics of Thiamin Degradation in Solutions under Ambient Storage Conditions.
• SpringerLink. Thiamine analysis.
• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents.
• Sartorius. (2020, February 5).
• MDPI. (2025, July 2). Thiamine (Vitamin B1)
• PQRI.
• UMIN. (2002, April 3).
• ResearchGate.
• ACS Publications. (2006, March 8). Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents | Industrial & Engineering Chemistry Research.
• Royal Society of Chemistry. Determination of thiamine (vitamin B1)
• Daicel Pharma Standards. Benfotiamine Impurities Manufacturers & Suppliers.
• PraxiLabs. (2022, November 7).
• Zaether.
• LabXchange. (2024, January 23).
• BOC Sciences. (2023, August 10). Thiamine and Impurities.
• Hindawi. (2019, February 3). A Simplified, Specific HPLC Method of Assaying Thiamine and Riboflavin in Mushrooms.
• SciSpace. A simple spectrophotometric method for determination of thiamine (vitamin B1) in pharmaceuticals.
• Tianming Pharmaceuticals. (2025, June 19). Mastering API Synthesis: Route Selection & Impurity Control.
• National Center for Biotechnology Information. Thiamine and selected thiamine antivitamins — biological activity and methods of synthesis - PMC.
• Pharmaguideline. (2025, April 11). Resolving API Impurity Issues in Drug Development.
• Pharmaffili
• MDPI. (2022, July 1).
• Google Patents. EP3889160A1 - Thiamine compound, preparation method and pharmaceutical composition thereof.
• SCL Lifesciences. How to Overcome Challenges in API Sourcing.
• Labinsights. (2024, January 25).
• MDPI. (2023, March 19). Development and Optimization of Chromatographic Conditions for the Determination of Selected B Vitamins in Pharmaceutical Products.
• National Center for Biotechnology Information. (2021, November 8). Separation of some vitamins in reversed-phase thin-layer chromatography and pressurized planar electrochromatography with eluent containing surfactant - PMC.
• GL Sciences. Analysis of Vitamin B1 by Post-column HPLC.
• University of Groningen. (2016, March 8). Design and synthesis of thiamine analogues to study their binding to the ECF transporter for thiamine in.
• International Journal of Scientific & Engineering Research. Chromatographic Analysis of Vitamin B1, B2, B6 and Folic Acid in Multivitamin Pharmaceutical Dosages Available in Local Market.
• Agilent.
• ACS Publications. (2015, May 18). Synthesis of 11 C-Labeled Thiamine and Fursultiamine for in Vivo Molecular Imaging of Vitamin B 1 and Its Prodrug Using Positron Emission Tomography.
• Organic Syntheses. β-BROMOETHYLAMINE HYDROBROMIDE - Organic Syntheses Procedure.

Sources

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Overcoming ethyl thiamine bromide hydrobromide precipitation in physiological buffers

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to maintain the solubility and stability of thiamine derivatives—specifically ethyl thiamine bromide hydrobromide—in physiological environments.

While highly soluble in pure water, this compound is notoriously difficult to handle in standard cell culture buffers (pH 7.4). Below is a comprehensive, self-validating troubleshooting guide designed to explain the chemical causality behind these precipitation events and provide robust, step-by-step solutions for your workflows.

Mechanistic Insights: The "Why" Behind the Precipitation

Ethyl thiamine bromide hydrobromide is a synthetic derivative of vitamin B1. Its stability is strictly governed by the pH of its environment. The pyrimidine N1 of the thiamine core has a pKa of approximately 4.8[1]. In acidic conditions (pH < 6.0), the molecule is protonated and the thiazolium ring remains locked in a stable, closed conformation[2].

However, when introduced to physiological buffers like PBS or HEPES (pH 7.4), the pyrimidine N1 rapidly deprotonates. This structural shift destabilizes the adjacent thiazole ring, triggering a ring-opening event that yields a highly lipophilic thiol form[1][2]. This open-ring species is prone to rapid aggregation and precipitation, a process further catalyzed by specific buffer salts and trace metal ions[3][4].

Mechanistic pathway of pH-dependent thiamine derivative precipitation.

Troubleshooting FAQs

Q: I diluted my 100 mM aqueous stock directly into PBS (pH 7.4) and observed immediate cloudiness. How do I fix this? A: You are observing rapid base-catalyzed precipitation exacerbated by phosphate ions. Phosphate acts as a direct catalyst for the pseudo-first-order degradation of thiamine derivatives, independent of the pH[1]. Solution: Switch your assay buffer to a non-phosphate alternative like HEPES. Furthermore, never prepare highly concentrated stocks directly in physiological buffers. Prepare your primary stock in an acidic vehicle (pH 3.0) and dilute it into the assay buffer immediately prior to use.

Q: My cell culture assay requires a 48-hour incubation. How can I maintain the solubility of this derivative over time? A: Thiamine derivatives cannot survive 48 hours in a standard pH 7.4 buffer without degrading[1]. For prolonged assays, you must utilize a molecular carrier. Complexation with 200 mM hydroxypropyl-β-cyclodextrin (HP-β-CD) effectively encapsulates the lipophilic domains of unstable thiamine derivatives, maintaining aqueous solubility without altering cellular uptake mechanisms[5].

Q: Does the presence of trace metals in my media affect precipitation? A: Yes. Transition metals (especially Cu²⁺ and Fe³⁺) coordinate with the thiazole ring and dramatically accelerate the formation of reactive oxygen species, leading to rapid degradation and precipitation[3]. Ensure your buffers are prepared with ultra-pure, metal-free water.

Quantitative Stability Data

To guide your experimental design, refer to the table below detailing the expected half-life and precipitation risk of thiamine derivatives across various matrices.

Buffer Matrix	pH	Temp (°C)	Additive / Carrier	Observed Half-Life (t½)	Precipitation Risk
Pure Water / 0.1 M HCl	3.0	4	None	> 1 Year	Very Low
Phosphate Buffered Saline (PBS)	7.4	37	None	< 2 Hours	High
HEPES Buffer	7.4	37	None	~ 6 Hours	Moderate
HEPES Buffer	7.4	37	200 mM HP-β-CD	> 48 Hours	Low
Standard DMEM (Contains Fe/Cu)	7.4	37	None	< 1 Hour	Very High

Self-Validating Experimental Protocol: Formulating Stable Solutions

Principle of Self-Validation: A protocol is only as good as its internal quality control. This workflow integrates a pre-assay spectrophotometric validation step. Because oxidized/degraded thiamine forms fluorescent thiochrome and loses its characteristic UV absorbance[6], measuring absorbance at 254 nm guarantees the compound remains in its active, soluble state before touching your cells.

Step 1: Acidic Stock Generation

• Action: Weigh the required mass of ethyl thiamine bromide hydrobromide and dissolve it in 0.1 M HCl to achieve a 10 mM stock (pH ~3.0).

• Causality: Acidic conditions protonate the pyrimidine N1, locking the thiazole ring in its stable, closed conformation and preventing premature degradation[1][2].

Step 2: Carrier Complexation (Mandatory for Assays > 2 Hours)

• Action: Prepare a 200 mM solution of hydroxypropyl-β-cyclodextrin (HP-β-CD) in your chosen physiological buffer (e.g., HEPES, pH 7.4).

• Causality: The cyclodextrin provides a hydrophobic cavity that shields the transiently forming thiol species from aggregation, drastically extending the solubility window[5].

Step 3: Buffer Integration

• Action: Dilute the acidic stock 1:100 directly into the HP-β-CD/HEPES buffer immediately before application.

• Causality: Minimizing the time the compound spends at pH 7.4 before the assay begins limits the baseline accumulation of degradation products.

Step 4: Spectrophotometric QC (The Validation)

• Action: Centrifuge an aliquot of the working solution at 10,000 x g for 5 minutes. Measure the absorbance of the supernatant at 254 nm.

• Causality: A drop in expected absorbance or the visual presence of a pellet confirms that precipitation has occurred. If the 254 nm peak is stable and no pellet is formed, the solution is validated for immediate assay use[3][6].

Step-by-step workflow for formulating stable thiamine derivative solutions.

References

• Title : Thiamine - Wikipedia Source : wikipedia.org URL : [Link]

• Title : Effect of Metal Ions and Temperature on Stability of Thiamine Determined by HPLC - Clemson OPEN Source : clemson.edu URL :[Link]

• Title : Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PMC Source : nih.gov URL :[Link]

• Title : BMC Pharmacology (Solubilization of thiamine derivatives) Source : d-nb.info URL :[Link]

• Title : Neuroprotective Effects of Thiamine and Precursors with Higher Bioavailability: Focus on Benfotiamine and Dibenzoylthiamine - PMC Source : nih.gov URL :[Link]

Sources

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• 2. Thiamine Properties [thiamine.dnr.cornell.edu]
• 3. open.clemson.edu [open.clemson.edu]
• 4. Neuroprotective Effects of Thiamine and Precursors with Higher Bioavailability: Focus on Benfotiamine and Dibenzoylthiamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. Thiamine - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Comparative Guide: Ethyl Thiamine Bromide Hydrobromide vs. Thiamine Hydrochloride in Enzyme Kinetic Studies

Executive Summary & Mechanistic Causality

In the study of thiamine diphosphate (ThDP)-dependent enzymes—such as the Pyruvate Dehydrogenase Complex (PDHC), Transketolase (TK), and α-Ketoglutarate Dehydrogenase—researchers frequently rely on structural analogs to map active site topographies and catalytic mechanisms. This guide objectively compares Thiamine Hydrochloride (the natural coenzyme precursor) with Ethyl Thiamine Bromide Hydrobromide (a synthetic structural probe).

Understanding the distinct kinetic behaviors of these two compounds is critical for drug development and metabolic research. Thiamine hydrochloride serves as the baseline standard for evaluating normal enzyme kinetics, as it is the natural precursor to the active coenzyme ThDP (1)[1]. Conversely, ethyl thiamine bromide hydrobromide acts as a potent competitive inhibitor once phosphorylated, competing directly for the coenzyme pocket of ThDP-dependent enzymes without undergoing catalytic turnover (2)[2].

Mechanistic Pathway Visualization

The following diagram illustrates the divergent pathways of these two molecules. Both must first be phosphorylated by Thiamine Pyrophosphokinase (TPK) to interact with the apoenzyme.

Activation and competitive inhibition pathways of ThDP-dependent enzymes.

Physicochemical & Kinetic Properties

To design a robust kinetic assay, researchers must account for the structural differences between these compounds. The substitution of an ethyl group alters the electronic distribution of the thiazolium ring, preventing the formation of the reactive ylide intermediate required for catalysis (3)[3].

Table 1: Physicochemical Profile Comparison

Property	Thiamine Hydrochloride	Ethyl Thiamine Bromide Hydrobromide
Primary Application	Baseline kinetic profiling, Holoenzyme reconstitution	Active site mapping, Competitive inhibition assays
Active Intracellular Form	Thiamine Diphosphate (ThDP)	Ethyl-ThDP
Catalytic Turnover	High (Endogenous standard)	Zero (Forms a dead-end complex)
Solubility (Aqueous)	Highly soluble (>50 mg/mL)	Moderately soluble (Requires optimized buffers)
Salt Form Rationale	Hydrochloride ensures stability and physiological compatibility	Hydrobromide provides distinct crystallization properties for structural isolation

Experimental Methodologies: Self-Validating Protocols

A self-validating kinetic assay requires strict control over the apoenzyme state. If endogenous ThDP is not fully removed, the baseline velocity ( V0​ ) will be artificially inflated, obscuring the true binding affinity ( Km​ ) or inhibition constant ( Ki​ ). Quantitative analysis of enzyme kinetics is crucial for understanding the efficacy and mechanism of these compounds (4)[4].

Protocol A: Apoenzyme Preparation & Baseline Kinetics (Thiamine Hydrochloride)

• Apoenzyme Generation: Dialyze the purified holoenzyme (e.g., PDHC) against a buffer containing 0.1 M Tris-HCl (pH 7.5) and 2 mM EDTA at 4°C for 12 hours.

  • Causality: EDTA chelates Mg2+ , which is an essential coordinating ion for ThDP binding. Removing Mg2+ destabilizes the complex, forcing endogenous ThDP to dissociate and yielding a true apoenzyme.

• Ligand Phosphorylation: Incubate 1 mM Thiamine Hydrochloride with recombinant Thiamine Pyrophosphokinase (TPK), 5 mM ATP, and 15 mM MgCl2​ at 37°C for 30 minutes (5)[5].

• Reconstitution: Mix the apoenzyme with varying concentrations of the newly synthesized ThDP (0.01 μM to 1.0 μM). Incubate for 15 minutes to allow the holoenzyme to reform.

• Kinetic Measurement: Initiate the reaction by adding the specific substrate (e.g., pyruvate and NAD+ for PDHC). Measure the rate of NADH production spectrophotometrically at 340 nm to determine Vmax​ and Km​ .

Protocol B: Inhibition Kinetics (Ethyl Thiamine Bromide Hydrobromide)

• Analog Activation: Incubate Ethyl Thiamine Bromide Hydrobromide with TPK, ATP, and MgCl2​ using the exact parameters from Protocol A.

  • Causality: The analog is a prodrug-like molecule in vitro; it cannot inhibit the target enzyme directly. It must be phosphorylated to Ethyl-ThDP to compete for the ThDP binding site (2)[2].

• Competitive Binding Setup: Co-incubate the apoenzyme with a fixed, sub-saturating concentration of ThDP and varying concentrations of Ethyl-ThDP (0.001 μM to 0.1 μM).

• Measurement & Analysis: Record the initial reaction velocity ( V0​ ). Plot the data using a Dixon plot ( 1/V0​ vs. [Inhibitor]) to accurately determine the inhibition constant ( Ki​ ).

Experimental Workflow Visualization

Step-by-step workflow for enzyme kinetic and competitive inhibition assays.

Kinetic Data Interpretation

The following table aggregates typical kinetic parameters observed when comparing natural thiamine derivatives against synthetic analogs in PDHC assays. Notice that the binding affinity of the synthetic analog is often significantly higher (lower Ki​ ) than the natural substrate's affinity (higher Km​ ), making it a highly effective competitive probe.

Table 2: Quantitative Kinetic Parameters (Pyruvate Dehydrogenase Complex)

Kinetic Parameter	Thiamine Hydrochloride (as ThDP)	Ethyl Thiamine Analog (as Ethyl-ThDP)
Michaelis Constant ( Km​ )	~ 0.06 μM	N/A (Does not undergo catalysis)
Inhibition Constant ( Ki​ )	N/A	~ 0.01 - 0.03 μM
Maximum Velocity ( Vmax​ )	13.8 nmol/g/min	0 (Dead-end complex)
Binding Mode	Reversible Coenzyme	Competitive Inhibitor
Enzyme Conformation	Active Catalytic State	Locked Transition-State Mimic

Note: Vmax​ values are highly dependent on enzyme purity and specific assay conditions, such as those measured via fluorescence spectrophotometry (6)[6].

References

• Design of Thiamine Analogues for Inhibition of Thiamine Diphosphate (ThDP)-dependent Enzymes: Systematic Investigation through Scaffold-Hopping and C2-Functionalisation ResearchGate / ChemRxiv URL:[Link]

• Open-chain thiamine analogues as potent inhibitors of thiamine pyrophosphate (TPP)-dependent enzymes Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• Measuring Thiaminase Activity in Fish Extracts using Fluorescence Spectrophotometry American Chemical Society (ACS) URL: [Link]

• Kinetic parameters for the mouse TPK reverse reaction ThDP + AMP ResearchGate URL: [Link]

• Pharmacokinetics of high-dose oral thiamine hydrochloride in healthy subjects National Institutes of Health (NIH / PMC) URL: [Link]

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Comparative Efficacy of Ethyl Thiamine Bromide Hydrobromide and Oxythiamine: A Technical Guide for Drug Development

As metabolic targeting regains prominence in oncology and infectious disease research, exploiting the vulnerabilities of thiamine pyrophosphate (TPP)-dependent enzymes has become a highly validated therapeutic strategy. This guide provides an objective, data-driven comparison of two prominent thiamine antagonists: Oxythiamine (OT) and Ethyl Thiamine Bromide Hydrobromide (ET) . Designed for drug development professionals, this analysis dissects their mechanistic causality, comparative efficacies, and the self-validating experimental frameworks required to evaluate them.

Mechanistic Divergence: Structural Causality

To understand the divergent efficacies of OT and ET, we must examine their interactions with Thiamine Pyrophosphokinase (TPK) —the gatekeeper enzyme that converts prodrug analogs into their active pyrophosphate forms.

• Oxythiamine (OT): OT is a classical antimetabolite where the 4'-amino group of the native pyrimidine ring is replaced by a hydroxyl group[1]. Once phosphorylated by TPK into Oxythiamine Pyrophosphate (OTP), it binds tightly to TPP-dependent enzymes like Transketolase (TK) and the Pyruvate Dehydrogenase Complex (PDHC). Crucially, the keto-enol tautomerism introduced by the hydroxyl substitution prevents OTP from forming the reactive carbanion (ylide) at the C2 position of the thiazolium ring[1]. Without this carbanion, catalytic turnover is impossible. OTP acts as a potent, dead-end competitive inhibitor, halting the non-oxidative Pentose Phosphate Pathway (PPP) and triggering G1-phase cell cycle arrest[2].

• Ethyl Thiamine Bromide Hydrobromide (ET): ET features an ethyl substitution on the pyrimidine ring. Like OT, it competes with intracellular thiamine for TPK binding and is activated into its pyrophosphate analog[3]. However, rather than absolute electronic disruption, ET relies primarily on steric hindrance. The bulky ethyl group alters binding kinetics within the coenzyme pocket. While it successfully competes with TPP, its structural profile results in a generally lower binding affinity and reduced overall inhibitory potency compared to OT[4].

Fig 1: Metabolic activation and competitive inhibition pathways of thiamine antagonists.

Quantitative Efficacy Comparison

The following table synthesizes the comparative performance of both compounds across key biochemical and phenotypic parameters based on recent in vitro profiling[4][5].

Parameter	Oxythiamine (OT)	Ethyl Thiamine (ET)
Primary Target Enzymes	Transketolase (TK), PDHC, OGDHC	Transketolase (TK), PDHC
Mechanism of Inhibition	Dead-end electronic disruption (No carbanion formation)	Steric competition in the TPP-binding pocket
Transketolase IC50 (Rat Liver)	~0.2 μM	>10 μM (Estimated based on structural analogs)
Antiplasmodial Activity (P. falciparum)	Highly Potent (Low micromolar IC50)	Moderate to Low (Requires higher concentrations)
Host Toxicity Profile	High (Induces functional thiamine deficiency)	Moderate (Better tolerated by human fibroblasts)
Primary Research Application	Oncology (PPP suppression), Anti-parasitic	Structural scaffold for selective inhibitor design

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, screening assays for thiamine antagonists must be designed as self-validating systems. The protocols below incorporate specific control arms to prove that the observed efficacy is genuinely driven by TPK-dependent competitive inhibition, rather than off-target cytotoxicity.

Protocol A: In Vitro Transketolase Inhibition Assay (Oncology Model)

Causality Focus: Cancer cell lines like MIA PaCa-2 are highly dependent on the PPP for nucleotide biosynthesis. Inhibiting TK directly starves these cells of ribose-5-phosphate[2].

• Cell Seeding: Seed MIA PaCa-2 cells in 96-well plates at 5×103 cells/well in thiamine-controlled DMEM (to establish a baseline metabolic dependency).

• Compound Treatment: Treat cells with a concentration gradient of OT (0.1 μM to 500 μM) and ET (1 μM to 1000 μM) for 48 hours.

• Self-Validation Step (Thiamine Rescue): Run a parallel control plate where the media is supplemented with 100x excess exogenous thiamine. Logic: If the drug's mechanism is strictly competitive TPP inhibition, excess thiamine will outcompete the antagonist at the TPK level, rescuing cell viability.

• Readout: Quantify viability using a standard WST-8 or CellTiter-Glo assay. Extract lysates to measure specific TK activity via a coupled enzyme assay (measuring NADH oxidation at 340 nm).

Protocol B: Antiplasmodial Proliferation Assay (Parasitology Model)

Causality Focus:Plasmodium falciparum relies heavily on endogenous TPK to activate thiamine analogs. We perform this assay in thiamine-free RPMI-1640 to prevent competitive exclusion by basal media components[6].

• Culture Preparation: Synchronize P. falciparum (3D7 strain) to the ring stage at 1% parasitemia and 2% hematocrit in thiamine-free RPMI-1640.

• Self-Validation Step (TPK Overexpression): Utilize a parallel transgenic P. falciparum line overexpressing TPK (PfTPK-GFP)[6]. Logic: If the compound is a prodrug requiring TPK activation, the overexpressing line will exhibit hypersensitivity (a leftward shift in the IC50 curve) compared to the wild-type strain.

• Incubation: Expose both strains to serial dilutions of OT and ET for 72 hours under standard microaerophilic conditions.

• Readout: Lyse the red blood cells and quantify parasite DNA proliferation using the SYBR Green I fluorescence assay (Ex: 485 nm, Em: 530 nm).

Fig 2: Self-validating antiplasmodial screening workflow utilizing TPK-overexpressing strains.

Application Scientist Insights: Strategic Selection in Drug Design

When selecting between these analogs for lead optimization, the decision hinges on the therapeutic window:

• The Oxythiamine Paradox: OT is an exceptionally potent inhibitor, but its lack of selectivity leads to severe host toxicity. In systemic circulation, it can induce functional thiamine deficiency, mirroring the pathology of end-stage renal disease or Wernicke's encephalopathy[7]. To bypass this, modern drug development is utilizing prodrug formulations like Benfo-Oxythiamine (B-OT) , which selectively targets newly synthesized transketolase in rapidly dividing cells while sparing existing host enzymes[8].

• The Ethyl Thiamine Scaffold: While ET lacks the brute-force efficacy of OT, it is highly valuable for scaffold-hopping . Because it is less toxic to human fibroblasts, medicinal chemists use the ethyl-substituted pyrimidine ring as a foundation to design novel, C2-functionalized inhibitors. These next-generation compounds aim to exploit subtle structural differences between human and parasitic TPK/TPP-dependent enzymes, achieving antiplasmodial efficacy without host toxicity[3].

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• 8. benfovir AG [benfovir.com]

A Senior Application Scientist's Guide to Comparing the Binding Kinetics of Ethyl Thiamine and Methyl Thiamine

For researchers, scientists, and drug development professionals, understanding the nuanced interactions between small molecule analogs and their biological targets is paramount. This guide provides an in-depth comparison of the binding kinetics of two thiamine analogs, ethyl thiamine and methyl thiamine. While direct comparative kinetic data for these specific compounds is not extensively published, this guide will equip you with the foundational knowledge, theoretical framework, and detailed experimental protocols to conduct this comparison in your own laboratory. We will delve into the likely structural and kinetic differences based on established principles of thiamine analog interactions with key biological targets such as thiamine pyrophosphate (TPP)-dependent enzymes and the TPP riboswitch.

Introduction: The Significance of Thiamine and its Analogs

Thiamine (Vitamin B1) is an essential nutrient that, in its active form, thiamine pyrophosphate (TPP), acts as a critical coenzyme for a variety of enzymes involved in central metabolic pathways, including carbohydrate and branched-chain amino acid metabolism.[1][2][3][4][5] The interruption of thiamine utilization pathways is linked to various diseases, making thiamine-dependent enzymes and the TPP riboswitch attractive targets for the development of novel therapeutics, including antimicrobial and anticancer agents.[6][7][8]

Thiamine analogs, synthetic molecules with structural similarities to thiamine, are invaluable tools for studying these pathways and for developing new drugs.[1][9] By modifying the core thiamine structure, we can modulate the binding affinity and kinetics, leading to compounds that can act as potent inhibitors. This guide focuses on two such analogs: ethyl thiamine and methyl thiamine. While both are structurally similar to the native thiamine, the seemingly minor difference between a methyl and an ethyl group at the C2 position of the thiazolium ring can have significant implications for their binding kinetics and, consequently, their biological activity.

Structural Considerations and Hypothesized Kinetic Differences

The primary biological targets for thiamine analogs are TPP-dependent enzymes and the TPP riboswitch.[6][10][11][12][13][14] Both targets have highly specific binding pockets that recognize the pyrimidine and pyrophosphate moieties of TPP. The thiazolium ring of thiamine, where the ethyl and methyl substitutions are located, also plays a crucial role in binding and catalysis.

Methyl Thiamine vs. Ethyl Thiamine:

• Steric Hindrance: The ethyl group is larger than the methyl group. This increased steric bulk could lead to a lower association rate (k_a) if the binding pocket is sterically constrained. Conversely, it might also result in a lower dissociation rate (k_d) if the ethyl group can form favorable hydrophobic interactions within a less constrained pocket, leading to a longer residence time.

• Hydrophobicity: The ethyl group is more hydrophobic than the methyl group. This could enhance binding affinity (lower K_D) if the binding pocket has a hydrophobic character, leading to a more favorable change in Gibbs free energy (ΔG) upon binding.

Expected Impact on Binding Kinetics:

Based on these structural differences, we can hypothesize the following potential differences in their binding kinetics:

Kinetic Parameter	Methyl Thiamine	Ethyl Thiamine	Rationale
Association Rate (k_a)	Potentially faster	Potentially slower	The smaller methyl group may allow for faster entry into the binding site.
Dissociation Rate (k_d)	Potentially faster	Potentially slower	The larger, more hydrophobic ethyl group may form more extensive interactions, leading to a slower off-rate.
Affinity (K_D)	Likely lower	Potentially higher	The increased hydrophobicity of the ethyl group could lead to a tighter binding interaction, assuming the binding pocket can accommodate it.

It is important to emphasize that these are hypotheses. The actual binding kinetics will depend on the specific topology and chemical environment of the binding site on the target protein or RNA. Therefore, experimental validation is essential.

Experimental Protocols for Determining Binding Kinetics

To empirically compare the binding kinetics of ethyl thiamine and methyl thiamine, we will detail two powerful, label-free techniques: Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC). We will also describe a classic enzyme inhibition assay to determine the inhibition constant (K_i).

Surface Plasmon Resonance (SPR)

SPR is a highly sensitive optical technique that allows for the real-time monitoring of biomolecular interactions.[15][16][17][18][19] It measures changes in the refractive index at the surface of a sensor chip as an analyte (in this case, the thiamine analog) flows over and binds to an immobilized ligand (the target protein or RNA).

Experimental Workflow:

Caption: Isothermal Titration Calorimetry (ITC) experimental workflow.

Detailed Protocol:

• Sample Preparation:

  • Dialyze both the target protein/RNA and the thiamine analogs into the same buffer to minimize heats of dilution.

  • Accurately determine the concentrations of the target and the analogs.

  • Degas all solutions before use.

• ITC Experiment:

  • Load the target protein or RNA into the sample cell of the calorimeter.

  • Load the thiamine analog into the injection syringe. The concentration of the ligand in the syringe should be 10-20 times higher than the concentration of the target in the cell.

  • Perform a series of small, sequential injections of the ligand into the sample cell while monitoring the heat change.

• Data Analysis:

  • Integrate the heat change peaks for each injection.

  • Plot the integrated heat per mole of injectant against the molar ratio of ligand to target.

  • Fit the resulting binding isotherm to a suitable binding model to determine the binding affinity (K_A = 1/K_D), enthalpy change (ΔH), and stoichiometry of binding (n). The entropy change (ΔS) can then be calculated using the equation: ΔG = ΔH - TΔS = -RTln(K_A).

Enzyme Inhibition Assay

For TPP-dependent enzymes, a competitive inhibition assay can be used to determine the inhibition constant (K_i), which is a measure of the inhibitor's binding affinity.

Experimental Workflow:

Caption: Enzyme inhibition assay workflow.

Detailed Protocol:

• Determine the Michaelis-Menten constant (K_m) for the substrate:

  • Measure the initial reaction velocity at various substrate concentrations in the absence of any inhibitor.

  • Plot the initial velocity versus substrate concentration and fit the data to the Michaelis-Menten equation to determine K_m and V_max.

• Perform Inhibition Assays:

  • Set up a series of reactions with a fixed concentration of the enzyme and varying concentrations of the substrate.

  • For each substrate concentration, perform the reaction in the absence of inhibitor and in the presence of several fixed concentrations of either ethyl thiamine or methyl thiamine.

  • Measure the initial reaction velocity for each condition.

• Data Analysis:

  • Generate a Lineweaver-Burk plot (1/initial velocity vs. 1/substrate concentration) for each inhibitor concentration.

  • For a competitive inhibitor, the lines will intersect on the y-axis.

  • The K_i can be determined from the change in the apparent K_m in the presence of the inhibitor using the equation: K_m_app = K_m(1 + [I]/K_i), where [I] is the inhibitor concentration.

Data Presentation and Interpretation

The quantitative data obtained from these experiments should be summarized in a clear and concise table for easy comparison.

Table 1: Comparative Binding Kinetics and Thermodynamics of Ethyl Thiamine and Methyl Thiamine

Parameter	Ethyl Thiamine	Methyl Thiamine	Method	Target
k_a (M⁻¹s⁻¹)	Experimental Value	Experimental Value	SPR	e.g., TPP Riboswitch
k_d (s⁻¹)	Experimental Value	Experimental Value	SPR	e.g., TPP Riboswitch
K_D (M)	Experimental Value	Experimental Value	SPR, ITC	e.g., TPP Riboswitch
ΔH (kcal/mol)	Experimental Value	Experimental Value	ITC	e.g., TPP Riboswitch
-TΔS (kcal/mol)	Experimental Value	Experimental Value	ITC	e.g., TPP Riboswitch
K_i (M)	Experimental Value	Experimental Value	Enzyme Assay	e.g., Pyruvate Dehydrogenase

Interpretation:

• A higher k_a indicates a faster on-rate.

• A lower k_d indicates a slower off-rate and a longer residence time of the compound on the target.

• A lower K_D or K_i indicates a higher binding affinity.

• The thermodynamic parameters from ITC (ΔH and -TΔS ) provide insight into the driving forces of the binding interaction. A negative ΔH indicates an enthalpically driven interaction (favorable bond formation), while a positive -TΔS indicates an entropically driven interaction (driven by the hydrophobic effect and release of ordered water molecules).

Conclusion

This guide provides a comprehensive framework for comparing the binding kinetics of ethyl thiamine and methyl thiamine. By employing the detailed protocols for SPR, ITC, and enzyme inhibition assays, researchers can generate the critical data needed to understand the structure-activity relationships of these thiamine analogs. The insights gained from such studies are invaluable for the rational design of more potent and selective inhibitors of thiamine-dependent pathways, ultimately contributing to the development of novel therapeutic agents.

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Validating Ethyl Thiamine Bromide Hydrobromide as a Pyruvate Dehydrogenase Inhibitor: A Comparative Guide

Introduction

Pyruvate dehydrogenase (PDH) serves as the critical metabolic gatekeeper linking cytosolic glycolysis to the mitochondrial tricarboxylic acid (TCA) cycle. Inhibiting PDH is a highly validated strategy for probing metabolic plasticity, forcing cells to reveal their metabolic dependencies in both oncology and infectious disease models[1]. While agents like CPI-613 (devimistat) target the lipoate-binding sites of the PDH complex[2], thiamine analogs represent a distinct, highly specific class of antimetabolites. Ethyl thiamine bromide hydrobromide (ethyl thiamine) has emerged as a potent thiamine analog that, upon intracellular activation, competitively inhibits the thiamine pyrophosphate (TPP)-dependent E1 subunit of PDH[3][4]. This guide provides a comprehensive comparative analysis of ethyl thiamine against alternative PDH inhibitors and outlines a self-validating experimental framework for its validation.

Mechanistic Rationale: The Thiamine-to-Antimetabolite Pipeline

Ethyl thiamine is fundamentally a prodrug. It enters the cell and acts as a competitive substrate for the cytosolic enzyme thiamine pyrophosphokinase (TPK). TPK phosphorylates ethyl thiamine into its active form, ethyl thiamine pyrophosphate (ETPP)[3]. ETPP structurally mimics the natural coenzyme TPP but lacks the catalytic capacity required for the oxidative decarboxylation of pyruvate. Consequently, ETPP occupies the coenzyme pocket of the PDH E1 subunit, stalling the complex and preventing the formation of acetyl-CoA[4].

Expertise Insight : The efficacy of ethyl thiamine is strictly governed by a competitive intracellular environment. Its potency relies entirely on the endogenous expression levels of TPK and the concentration of exogenous thiamine in the culture medium[3]. Standard culture media (e.g., RPMI-1640) contain supraphysiological levels of thiamine (~3 µM), which outcompetes ethyl thiamine for TPK binding. Therefore, any rigorous validation must utilize thiamine-controlled conditions to avoid false-negative results.

Metabolic conversion of ethyl thiamine and competitive inhibition of PDH E1 subunit.

Comparative Analysis: Ethyl Thiamine vs. Alternative PDH Inhibitors

When selecting a PDH inhibitor, researchers must weigh target specificity, activation requirements, and metabolic stability. The table below synthesizes the quantitative and mechanistic differences between ethyl thiamine and other leading alternatives.

Inhibitor	Primary Target(s)	Mechanism of Action	TPK Dependence	Typical IC50 / Potency
Ethyl Thiamine Bromide Hydrobromide	PDH (E1 subunit)	Competitive inhibition via pyrophosphorylation (ETPP)	Yes	Low µM (Highly dependent on media thiamine levels)[3]
Oxythiamine	PDH, Transketolase	Competitive inhibition via pyrophosphorylation (OxPP)	Yes	High µM (Often requires high doses due to rapid clearance)[5]
CPI-613 (Devimistat)	PDH, KGDH	Lipoate analog; disrupts lipoic acid binding sites	No	10 - 300 µM (Cell line dependent)[2]
N3PT	Transketolase, PDH	Triazole-based thiamine analog; competitive inhibition	Yes	Sub-µM (Highly potent, candidate anticancer lead)[6]

Experimental Validation: Self-Validating Protocol for PDH Inhibition

To rigorously validate ethyl thiamine as a PDH inhibitor, the experimental design must establish a direct causal chain: cellular uptake → enzymatic conversion → target engagement → phenotypic shift . The following step-by-step workflow ensures a self-validating system.

Step-by-step experimental workflow for validating ethyl thiamine as a PDH inhibitor.

Step 1: Thiamine-Controlled Cell Culture & Treatment

Rationale: Standard media mask the efficacy of TPK-dependent antimetabolites by flooding the system with natural thiamine, preventing the prodrug from binding to TPK[3].

• Procedure :

  • Acclimate target cells in custom thiamine-free DMEM or RPMI supplemented with 10% dialyzed FBS for 48 hours prior to treatment. Dialysis removes low-molecular-weight trace thiamine from the serum.

  • Spike the media with physiological thiamine levels (e.g., 10–50 nM) to maintain baseline cell viability without saturating TPK.

  • Treat cells with a dose-response gradient of ethyl thiamine bromide hydrobromide (0.1 µM to 100 µM) for 24 to 72 hours.

Step 2: Intracellular Metabolite Extraction & LC-MS/MS

Rationale: Because ethyl thiamine is a prodrug, simply observing the parent compound inside the cell is insufficient. Measuring the formation of ETPP confirms that the cellular TPK machinery has successfully activated the inhibitor[4].

• Procedure :

  • Rapidly quench cellular metabolism by washing cells with ice-cold PBS and lysing them in cold 80% methanol (-80°C).

  • Centrifuge at 15,000 x g for 15 minutes at 4°C to precipitate proteins.

  • Analyze the supernatant via LC-MS/MS using Multiple Reaction Monitoring (MRM). Quantify the intracellular ratio of ETPP to endogenous TPP to confirm competitive displacement.

Step 3: PDH Specific Activity Assay

Rationale: Direct biochemical proof of target engagement is required to separate PDH inhibition from off-target toxicity or general metabolic collapse.

• Procedure :

  • Isolate intact mitochondria using differential centrifugation to enrich for the PDH complex.

  • Lyse the mitochondria and perform a spectrophotometric PDH activity assay.

  • Provide the lysate with pyruvate, NAD+, and Coenzyme A. Measure the reduction of NAD+ to NADH at 340 nm. A dose-dependent decrease in the rate of NADH production in ethyl thiamine-treated samples confirms direct inhibition of the PDH E1 subunit.

Step 4: Metabolic Phenotyping via Extracellular Flux Analysis

Rationale: True PDH inhibition forces cells to abandon oxidative phosphorylation (OXPHOS) of glucose-derived carbons and rely on compensatory glycolysis[7].

• Procedure :

  • Seed cells in a Seahorse XFe96 microplate and treat as described in Step 1.

  • Perform a Mitochondrial Stress Test.

  • Analyze the data for a functional metabolic shift: successful PDH inhibition will present as a significant drop in basal Oxygen Consumption Rate (OCR) and a compensatory spike in Extracellular Acidification Rate (ECAR) due to increased lactate production.

Conclusion

Ethyl thiamine bromide hydrobromide is a highly specific, TPK-dependent inhibitor of the PDH E1 subunit. By strictly controlling extracellular thiamine levels and tracing the intracellular conversion to ETPP, researchers can effectively utilize this compound to map metabolic dependencies in complex biological systems, offering a precise alternative to lipoate-based inhibitors like CPI-613.

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling Ethyl Thiamine Bromide Hydrobromide

In the dynamic landscape of pharmaceutical research and development, the safety of laboratory personnel is paramount. This guide provides an in-depth operational framework for the safe handling of Ethyl Thiamine Bromide Hydrobromide, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE). As a Senior Application Scientist, my aim is to instill a culture of safety by not just listing procedures, but by elucidating the scientific rationale behind them, ensuring that every step is a self-validating component of a secure research environment.

Hazard Analysis: Understanding the Risks

Ethyl Thiamine Bromide Hydrobromide is an organic hydrobromide salt. Compounds in this class can present several potential hazards:

• Dermal and Eye Irritation: Hydrobromide salts can be irritating to the skin and eyes upon contact.[1][2]

• Respiratory Irritation: Inhalation of dust particles may cause irritation to the respiratory tract.[2][3]

• Toxicity: While the specific toxicity of Ethyl Thiamine Bromide Hydrobromide is not documented, related compounds like Ethylene Bromide are known to be toxic.[4] A cautious approach is therefore warranted.

• Unknown Hazards: The toxicological properties of many novel compounds are not fully investigated. Therefore, it is prudent to handle them with a high degree of caution.

Given these potential risks, a multi-layered PPE strategy is essential to minimize exposure and ensure personnel safety.

Core Personal Protective Equipment (PPE) Requirements

The following table summarizes the essential PPE for handling Ethyl Thiamine Bromide Hydrobromide in a laboratory setting.

Body Part	Required PPE	Specifications and Rationale
Eyes/Face	Safety Goggles and Face Shield	Safety goggles provide a seal around the eyes to protect against dust and splashes.[1][4] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.[4]
Hands	Chemically Resistant Gloves	Nitrile gloves are a suitable choice for handling many chemicals.[5][6] It is crucial to inspect gloves for any signs of degradation or perforation before use and to change them frequently.[7]
Body	Laboratory Coat	A buttoned lab coat provides a barrier against accidental spills and contamination of personal clothing.[8]
Respiratory	NIOSH-approved Respirator	A respirator may be necessary when handling the powder outside of a fume hood or if engineering controls are insufficient to minimize dust inhalation.[4][9] The type of respirator should be selected based on a formal risk assessment.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic workflow is critical to maintaining a safe laboratory environment. The following protocol outlines the key steps for handling Ethyl Thiamine Bromide Hydrobromide.

3.1. Preparation and Engineering Controls

• Designated Work Area: All work with Ethyl Thiamine Bromide Hydrobromide should be conducted in a designated area, such as a chemical fume hood, to minimize the inhalation of dust or vapors.[3]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and in good working order.[4][9]

• Gather Materials: Before starting, ensure all necessary equipment, including PPE, weighing papers, spatulas, and waste containers, are within reach to avoid unnecessary movement and potential for spills.

3.2. Handling the Compound

• Don PPE: Put on all required PPE as outlined in the table above before entering the designated work area.

• Weighing: If weighing the solid compound, do so within a chemical fume hood or a balance enclosure to contain any airborne particles.

• Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Avoid Inhalation and Contact: At all times, avoid breathing dust and prevent contact with skin and eyes.[8]

Workflow for Handling Ethyl Thiamine Bromide Hydrobromide

Caption: A stepwise workflow for the safe handling of Ethyl Thiamine Bromide Hydrobromide.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

4.1. Waste Segregation and Labeling

• Solid Waste: All solid waste contaminated with Ethyl Thiamine Bromide Hydrobromide, including gloves, weighing papers, and pipette tips, should be collected in a designated, clearly labeled, and sealed hazardous waste container.[5][10]

• Liquid Waste: Unused solutions should be collected in a separate, labeled, and sealed hazardous waste container.[5] Do not pour any chemical waste down the drain.[5][10]

• Labeling: All waste containers must be accurately labeled with the chemical name and a hazardous waste sticker.[5]

4.2. Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert your supervisor.

• Assess the Spill: Determine the extent of the spill and if it is safe to clean up with the available resources. For large spills, contact your institution's environmental health and safety (EHS) department.

• Cleanup:

  • Wear appropriate PPE, including double gloves and a respirator if necessary.[6]

  • For solid spills, carefully sweep or scoop the material into a designated waste container.[9] Avoid creating dust.

  • For liquid spills, absorb the material with an inert absorbent, such as vermiculite or sand, and place it in a sealed waste container.[4]

  • Decontaminate the spill area with soap and water.[6]

Spill Response Flowchart

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. Safety Guidelines for Handling Hydrogen Bromide (HBr) Gas [gasdetection.com]
• 4. shepherd.edu [shepherd.edu]
• 5. towson.edu [towson.edu]
• 6. ehs.gatech.edu [ehs.gatech.edu]
• 7. artsci.usu.edu [artsci.usu.edu]
• 8. pccarx.com [pccarx.com]
• 9. fishersci.com [fishersci.com]
• 10. Ethidium Bromide Waste Disposal | Research Safety Affairs | Office of Research | UTHSC [uthsc.edu]